4-(2-Aminoethyl)picolinonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(2-Aminoethyl)picolinonitrile (CAS 866913-46-4)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data for 4-(2-Aminoethyl)picolinonitrile (CAS 866913-46-4) is limited. This guide has been compiled by leveraging data from structurally analogous compounds and established principles of organic chemistry to provide a comprehensive technical overview. All properties and procedures should be considered predictive and require experimental validation.

Introduction

4-(2-Aminoethyl)picolinonitrile is a bifunctional heterocyclic compound featuring a pyridine ring substituted with a nitrile group and an aminoethyl side chain. This unique combination of functional groups makes it a valuable building block in medicinal chemistry and materials science. The pyridine core is a prevalent motif in numerous pharmaceuticals, while the primary amine and nitrile functionalities offer versatile handles for a wide range of chemical transformations. This guide provides a detailed examination of its anticipated chemical properties, a plausible synthetic route, and its potential reactivity and applications.

Physicochemical Properties

The predicted physicochemical properties of 4-(2-Aminoethyl)picolinonitrile are summarized in the table below. These values are estimated based on the properties of structurally related compounds such as 4-(2-Aminoethyl)pyridine and various picolinonitrile derivatives.

Property	Predicted Value	Notes
Molecular Formula	C₈H₉N₃	Derived from the chemical structure.
Molecular Weight	147.18 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid or low-melting solid	Based on similar amino-substituted pyridines.
Boiling Point	>200 °C (decomposes)	Estimated based on the boiling point of 4-(2-Aminoethyl)pyridine (104 °C at 9 mmHg) and the presence of the polar nitrile group.[1]
Melting Point	Not available	Likely a low-melting solid or liquid at room temperature.
Solubility	Soluble in water, methanol, ethanol, and DMSO.	The primary amine and pyridine nitrogen are expected to form hydrogen bonds with protic solvents.
pKa	~4-5 (pyridine nitrogen), ~9-10 (primary amine)	Estimated based on the pKa of pyridine and primary alkylamines.

Proposed Synthesis and Purification

A plausible synthetic route to 4-(2-Aminoethyl)picolinonitrile is outlined below. This proposed pathway is adapted from established methodologies for the synthesis of substituted pyridines.[2][3]

Synthetic Workflow

Caption: Proposed synthetic workflow for 4-(2-Aminoethyl)picolinonitrile.

Detailed Experimental Protocol

Step 1: Synthesis of 4-(2-Aminoethyl)pyridine

• Bromination of 4-Methylpyridine: To a solution of 4-methylpyridine in a suitable solvent (e.g., carbon tetrachloride), add N-bromosuccinimide (NBS) and a radical initiator such as benzoyl peroxide. Reflux the mixture under inert atmosphere until the starting material is consumed (monitored by TLC).

• Cyanation: The crude 4-(bromomethyl)pyridine is then reacted with sodium cyanide in a polar aprotic solvent like dimethyl sulfoxide (DMSO) to yield 4-cyanomethylpyridine.

• Reduction: The resulting 4-cyanomethylpyridine is reduced to 4-(2-aminoethyl)pyridine using a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent or via catalytic hydrogenation with Raney Nickel.

Step 2: Synthesis of 4-(2-Aminoethyl)picolinonitrile

• Protection of the Amine: The primary amine of 4-(2-aminoethyl)pyridine is protected, for instance, with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine (Et₃N).

• N-Oxidation: The pyridine nitrogen of the Boc-protected intermediate is oxidized to the corresponding N-oxide using an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA).

• Cyanation of the Pyridine Ring: The N-oxide is then subjected to a Reissert-Henze type reaction with trimethylsilyl cyanide (TMSCN) and acetic anhydride to introduce the nitrile group at the 2-position of the pyridine ring.

• Deprotection: The Boc protecting group is removed under acidic conditions, for example, with trifluoroacetic acid (TFA), to yield the final product, 4-(2-aminoethyl)picolinonitrile.

Purification: The final compound can be purified by column chromatography on silica gel using a gradient of methanol in dichloromethane. The purity can be assessed by HPLC and characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Chemical Reactivity and Potential Applications

The dual functionality of 4-(2-Aminoethyl)picolinonitrile makes it a versatile synthon for the construction of more complex molecules.

Reactivity Profile

Caption: Reactivity map of 4-(2-Aminoethyl)picolinonitrile's functional groups.

• Reactions of the Primary Amine: The aminoethyl group can readily undergo N-acylation, N-sulfonylation, and reaction with isocyanates or isothiocyanates to form amides, sulfonamides, and ureas/thioureas, respectively. These reactions are fundamental in creating diverse libraries of compounds for drug discovery.[4]

• Reactions of the Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or an amide under acidic or basic conditions. It can also participate in cycloaddition reactions, for instance with azides to form tetrazoles, which are important isosteres for carboxylic acids in medicinal chemistry. Furthermore, the nitrile can be converted to an amidine via the Pinner reaction.

Potential Applications

• Medicinal Chemistry: As a fragment for the synthesis of kinase inhibitors, GPCR modulators, and other biologically active molecules. The pyridine scaffold is a well-established pharmacophore.

• Materials Science: As a monomer or cross-linking agent in the synthesis of functional polymers and coordination polymers due to its chelating ability.

• Agrochemicals: The picolinonitrile moiety is present in some herbicides and pesticides, suggesting potential applications in this field.[3]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-(2-Aminoethyl)picolinonitrile is not available, based on analogous compounds like 4-(2-Aminoethyl)pyridine and other aminopyridines, the following precautions are recommended[1][5][6][7][8][9][10][11][12]:

• Hazard Statements: Likely to be harmful if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage.

• Precautionary Measures:

  • Handle in a well-ventilated area or under a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents and acids.

Conclusion

4-(2-Aminoethyl)picolinonitrile represents a promising, yet underexplored, chemical entity with significant potential in synthetic chemistry. Its dual functionality provides a platform for the generation of diverse molecular architectures relevant to drug discovery and materials science. While further experimental validation of its properties and reactivity is necessary, this guide provides a solid, scientifically-grounded framework for researchers interested in utilizing this versatile building block.

References

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An In-Depth Technical Guide to 4-(2-aminoethyl)pyridine-2-carbonitrile: Structure, Properties, and Synthetic Strategy

This document provides a comprehensive technical overview of 4-(2-aminoethyl)pyridine-2-carbonitrile, a heterocyclic compound with significant potential as a building block in medicinal chemistry and drug discovery. While this specific molecule is not widely cataloged as a commercially available reagent, this guide constructs its profile based on established principles of organic chemistry and data from closely related analogues. We will explore its core structure, predict its physicochemical and spectroscopic properties, propose a viable synthetic pathway, and discuss its potential applications for researchers and drug development professionals.

Core Molecular Structure and Physicochemical Properties

4-(2-aminoethyl)pyridine-2-carbonitrile incorporates three key functional groups on a pyridine scaffold: a basic primary amine, a hydrogen-bond-accepting cyano group, and the aromatic pyridine ring itself. This combination of features makes it a versatile scaffold for creating libraries of compounds with diverse pharmacological properties.

Structural and Molecular Identifiers

The structure consists of a pyridine ring with a carbonitrile (C≡N) group at the C2 position and a 2-aminoethyl [-CH₂CH₂NH₂] side chain at the C4 position.

Caption: Chemical structure of 4-(2-aminoethyl)pyridine-2-carbonitrile.

Based on this structure, we can determine its key properties, which are summarized in the table below. The molecular weight is calculated from the molecular formula C₈H₉N₃.

Property	Value	Source
Molecular Formula	C₈H₉N₃	Calculated
Molecular Weight	147.18 g/mol	Calculated
Canonical SMILES	NCCC1=CC(=NC=C1)C#N	Predicted
InChI Key	Predicted based on structure	Predicted
Appearance	Likely a liquid or low-melting solid	Inferred from analogues[1]
Solubility	Expected to be soluble in water and polar organic solvents	Inferred from functional groups

Proposed Synthetic Pathway

A robust synthesis is critical for accessing this molecule for research purposes. A logical and efficient pathway can be designed starting from commercially available 4-methylpyridine. The proposed workflow involves the introduction of the nitrile group followed by the elaboration of the methyl group into the desired aminoethyl side chain.

Caption: Proposed multi-step synthesis of 4-(2-aminoethyl)pyridine-2-carbonitrile.

Experimental Protocol Rationale

• N-Oxidation: The synthesis begins with the oxidation of 4-methylpyridine to its N-oxide derivative. This step is crucial as the N-oxide activates the C2 position of the pyridine ring, making it susceptible to nucleophilic attack.

• Cyanation (Reissert-Henze Reaction): The activated N-oxide is then treated with a cyanide source, such as trimethylsilyl cyanide (TMSCN), in the presence of an acylating agent like benzoyl chloride. This reaction regioselectively installs the carbonitrile group at the C2 position.

• Side-Chain Functionalization: The methyl group at the C4 position is first converted to a bromomethyl group via radical bromination using N-bromosuccinimide (NBS).

• Chain Extension: The resulting benzylic-type bromide is a good electrophile for nucleophilic substitution with sodium cyanide, extending the carbon chain by one and forming an additional nitrile group.

• Selective Reduction: The final and most critical step is the selective reduction of the side-chain nitrile to a primary amine without affecting the aromatic nitrile at the C2 position. This can be achieved using catalytic hydrogenation with catalysts like Raney Nickel under controlled conditions or with chemical reducing agents like lithium aluminum hydride (LiAlH₄), though the latter may require protection of the aromatic nitrile if reactivity is an issue.

This self-validating protocol includes intermediate steps that can be characterized to confirm the success of each reaction before proceeding to the next, ensuring a higher overall yield of the final product.

Analytical Characterization Profile (Predicted)

Confirming the identity and purity of the synthesized compound is paramount. Based on the proposed structure, the following spectroscopic signatures are expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure. The predicted chemical shifts (in ppm) in a solvent like DMSO-d₆ are outlined below.

Proton (¹H)	Predicted Shift (ppm)	Multiplicity	Integration	Assignment
H-6	~8.7	Doublet (d)	1H	Proton adjacent to ring N
H-5	~7.8	Doublet (d)	1H	Aromatic proton
H-3	~7.6	Singlet (s)	1H	Aromatic proton
-CH₂- (Py)	~2.9	Triplet (t)	2H	Methylene adjacent to pyridine
-CH₂- (N)	~2.8	Triplet (t)	2H	Methylene adjacent to amine
-NH₂	~2.5 (broad)	Singlet (s)	2H	Primary amine

Carbon (¹³C)	Predicted Shift (ppm)	Assignment
C4	~152	Aromatic C attached to side chain
C6	~150	Aromatic C adjacent to ring N
C2	~145	Aromatic C attached to -CN
C5	~125	Aromatic CH
C3	~122	Aromatic CH
C≡N	~118	Nitrile carbon
-CH₂- (N)	~42	Methylene adjacent to amine
-CH₂- (Py)	~38	Methylene adjacent to pyridine

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound.

• Expected Molecular Ion (M+) : m/z = 147.08 (for C₈H₉N₃)

• Key Fragmentation Pattern : A prominent fragment would be expected from the benzylic cleavage of the side chain, resulting in a loss of the CH₂NH₂ group (mass = 30), leading to a fragment ion at m/z = 117.

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic peaks for the key functional groups.

• ~3400-3300 cm⁻¹ : N-H stretching (primary amine)

• ~2230 cm⁻¹ : C≡N stretching (nitrile)

• ~1600-1450 cm⁻¹ : C=C and C=N stretching (pyridine ring)

Applications in Drug Discovery and Medicinal Chemistry

The unique arrangement of functional groups in 4-(2-aminoethyl)pyridine-2-carbonitrile makes it a valuable scaffold for drug design.

• Scaffold for Library Synthesis : The primary amine serves as a key handle for derivatization, allowing for the synthesis of amides, sulfonamides, and other derivatives to explore structure-activity relationships (SAR). This approach is common in developing new therapeutic agents[2].

• Bioisosteric Replacement : The pyridine ring is a well-known bioisostere for a phenyl ring, often used to improve solubility, metabolic stability, and target engagement[3].

• Kinase Inhibitor Design : The pyridine scaffold is a "privileged structure" frequently found in kinase inhibitors. The nitrogen atom can act as a hydrogen bond acceptor, interacting with the hinge region of many kinases.

• Metal Chelation : The combination of the pyridine nitrogen and the primary amine creates a potential bidentate ligand, which could be explored for applications in metalloenzyme inhibition or as a chelating agent.

Safety and Handling

As a substituted pyridine nitrile, 4-(2-aminoethyl)pyridine-2-carbonitrile should be handled with care.

• Toxicity : Nitrile-containing compounds and pyridines can be toxic if inhaled, ingested, or absorbed through the skin. Similar compounds are classified as hazardous and can cause skin and eye irritation or burns[4].

• Personal Protective Equipment (PPE) : Always handle this compound in a well-ventilated fume hood while wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Storage : Store in a cool, dry, and well-ventilated area away from strong oxidizing agents and acids.

References

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A Comparative Analysis of 4-(2-Aminoethyl)picolinonitrile and 6-(2-Aminoethyl)picolinonitrile: An In-depth Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive comparative analysis of the isomeric compounds 4-(2-Aminoethyl)picolinonitrile and 6-(2-Aminoethyl)picolinonitrile. As congeners within the picolinonitrile family, these molecules present a unique opportunity to explore the nuanced effects of substituent positioning on chemical reactivity, physicochemical properties, and potential applications in drug discovery and materials science. This document delves into the structural and electronic differences, predicted spectroscopic characteristics, and potential synthetic and reactive disparities. It is intended to serve as a foundational resource for researchers, scientists, and drug development professionals engaged in the exploration of novel heterocyclic scaffolds.

Introduction: The Significance of Picolinonitrile Scaffolds

Picolinonitrile, a pyridine ring bearing a nitrile group, and its derivatives are recognized as privileged scaffolds in medicinal chemistry. The pyridine moiety offers a basic nitrogen atom for hydrogen bonding and salt formation, while the nitrile group can act as a versatile synthetic handle and a bioisostere for other functional groups. The strategic placement of an aminoethyl side chain at either the 4- or 6-position of the picolinonitrile core introduces a primary amine, a critical functional group for modulating solubility, basicity, and target engagement in biological systems.

This guide will systematically dissect the isomeric differences between 4-(2-Aminoethyl)picolinonitrile and 6-(2-Aminoethyl)picolinonitrile, providing a framework for understanding how positional isomerism can be leveraged in molecular design.

Structural and Electronic Isomerism: A Tale of Two Positions

The core difference between the two isomers lies in the position of the 2-aminoethyl group on the picolinonitrile ring. This seemingly subtle variation has profound implications for the molecule's electronic distribution, steric profile, and conformational flexibility.

• 4-(2-Aminoethyl)picolinonitrile: The aminoethyl group is positioned para to the nitrile group. This arrangement allows for significant electronic communication through the pyridine ring via resonance. The electron-donating character of the amino group can influence the reactivity of the nitrile and the pyridine nitrogen.

• 6-(2-Aminoethyl)picolinonitrile: The aminoethyl group is positioned ortho to the nitrile group. This proximity introduces the potential for intramolecular interactions, such as hydrogen bonding between the amino group and the nitrile nitrogen or the pyridine nitrogen. Steric hindrance between the side chain and the nitrile group may also influence the molecule's conformation.

The following diagram illustrates the structural differences and the potential for intramolecular interactions in the 6-isomer.

Caption: Structural comparison of the two isomers.

Comparative Physicochemical and Spectroscopic Properties

Table 1: Predicted Physicochemical Properties

Property	4-(2-Aminoethyl)picolinonitrile (Predicted)	6-(2-Aminoethyl)picolinonitrile (Predicted/Observed)	Rationale for Differences
Molecular Weight	147.18 g/mol	147.18 g/mol	Identical molecular formula (C₈H₉N₃)
pKa (Pyridine N)	Higher than 6-isomer	Lower than 4-isomer	The electron-donating effect of the 4-aminoethyl group increases the basicity of the pyridine nitrogen.
pKa (Amino Group)	Similar to 6-isomer	Similar to 4-isomer	The electronic effect of the picolinonitrile core on the side chain amine is expected to be comparable.
LogP	Lower than 6-isomer	Higher than 4-isomer	The 4-isomer may be more polar due to a larger dipole moment.
Boiling Point	Likely higher	Likely lower	Potential for stronger intermolecular forces in the 4-isomer.
Chelation Ability	Bidentate (Npyridine, Namine)	Tridentate (Npyridine, Nnitrile, Namine)	The proximity of the three nitrogen atoms in the 6-isomer allows for tridentate chelation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicting the 1H and 13C NMR spectra allows for a clear differentiation between the two isomers.

Table 2: Predicted 1H NMR Chemical Shifts (in CDCl₃)

Proton	4-(2-Aminoethyl)picolinonitrile (Predicted)	6-(2-Aminoethyl)picolinonitrile (Predicted)	Key Differentiating Features
H3	~7.3 ppm (d)	~7.6 ppm (t)	Different splitting patterns and chemical shifts due to coupling with different neighboring protons.
H5	~7.1 ppm (d)	~7.2 ppm (d)
H6	~8.5 ppm (s)	-	The proton at the 6-position in the 4-isomer will be a singlet and significantly downfield.
-CH₂-CH₂-NH₂	~2.9 ppm (t), ~3.1 ppm (t)	~3.0 ppm (t), ~3.2 ppm (t)	Subtle differences may be observed due to the different electronic environments.

Table 3: Predicted 13C NMR Chemical Shifts (in CDCl₃)

Carbon	4-(2-Aminoethyl)picolinonitrile (Predicted)	6-(2-Aminoethyl)picolinonitrile (Predicted)	Key Differentiating Features
C2 (CN)	~118 ppm	~117 ppm
C3	~122 ppm	~125 ppm
C4	~155 ppm	~120 ppm	The carbon bearing the aminoethyl group will have a significantly different chemical shift.
C5	~121 ppm	~137 ppm
C6	~150 ppm	~160 ppm	The carbon adjacent to the pyridine nitrogen will be significantly downfield in the 6-isomer.
-CH₂-CH₂-NH₂	~38 ppm, ~42 ppm	~40 ppm, ~45 ppm

Infrared (IR) Spectroscopy

The IR spectra of both isomers will share some common features, but key differences will arise from the substitution pattern.

• Common Features:

  • C≡N stretch: A sharp, medium-intensity band around 2230-2220 cm⁻¹.

  • N-H stretch (primary amine): Two bands in the region of 3400-3250 cm⁻¹, often appearing as a single broad peak.

  • C-H stretch (aromatic and aliphatic): Bands in the 3100-3000 cm⁻¹ and 3000-2850 cm⁻¹ regions, respectively.

  • C=N and C=C stretch (pyridine ring): Multiple bands in the 1600-1450 cm⁻¹ region.

• Differentiating Features:

  • The out-of-plane C-H bending vibrations in the fingerprint region (900-650 cm⁻¹) will be different for the 1,2,4- and 1,2,6-trisubstituted pyridine rings, providing a unique fingerprint for each isomer.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) will likely show a similar molecular ion peak (m/z = 147) for both isomers. However, the fragmentation patterns may differ.

• Common Fragmentation: Loss of the aminoethyl side chain or parts of it will be a common fragmentation pathway.

• Differentiating Fragmentation: The 6-isomer might exhibit unique fragmentation patterns due to the proximity of the aminoethyl and nitrile groups, potentially leading to cyclization or rearrangement reactions upon ionization.

Synthesis and Reactivity: A Comparative Outlook

The synthesis and reactivity of these isomers are dictated by the electronic and steric effects of the substituents.

Synthetic Strategies

While specific, optimized synthetic routes for both isomers are not widely published, general approaches can be proposed based on known pyridine chemistry.

Sources

• 1. 2,6-Bis(2-aminoethyl)pyridine| [benchchem.com]

4-(2-Aminoethyl)picolinonitrile safety data sheet (SDS) and hazards

CAS: 866913-46-4 | Formula: C₈H₉N₃ | M.W.: 147.18 g/mol [1]

Executive Summary & Chemical Identity

4-(2-Aminoethyl)picolinonitrile (also known as 4-(2-aminoethyl)pyridine-2-carbonitrile) is a bifunctional pyridine intermediate critical in the synthesis of kinase inhibitors (e.g., VEGFR, BRAF targets) and antibacterial agents targeting DNA gyrase. It features an electron-deficient pyridine ring substituted with a nitrile group at the C2 position and a nucleophilic ethylamine tether at C4.[1]

This unique architecture presents specific challenges: the primary amine is prone to carbamation upon air exposure, while the nitrile group introduces acute toxicity risks and potential sensitivity to strong nucleophiles.[1]

Physiochemical Data Table

Property	Value	Note
CAS Number	866913-46-4	Primary identifier
IUPAC Name	4-(2-aminoethyl)pyridine-2-carbonitrile
Molecular Weight	147.18 g/mol
Physical State	Low-melting solid or viscous oil	Tendency to supercool
Solubility	DMSO, Methanol, DCM	Limited solubility in non-polar alkanes
pKa (Calculated)	~9.8 (Aliphatic amine), ~1.2 (Pyridine N)	Nitrile group lowers Pyridine pKa
Hygroscopicity	High	Absorbs atmospheric CO₂/H₂O

Hazard Identification (GHS Classification)

Note: As a research chemical, specific REACH registration data may be limited.[1] The following classification is derived from Structure-Activity Relationship (SAR) analysis of the structural analogs 4-(2-aminoethyl)pyridine and picolinonitrile.

Signal Word: DANGER

Hazard Class	Category	H-Code	Statement
Skin Corrosion/Irritation	1B	H314	Causes severe skin burns and eye damage.[1]
Acute Toxicity (Oral)	4	H302	Harmful if swallowed.[1]
Acute Toxicity (Inhalation)	4	H332	Harmful if inhaled.[1]
Sensitization (Skin)	1	H317	May cause an allergic skin reaction.[1]

Rationale for Classification:

• Corrosivity: The aliphatic primary amine (-CH₂CH₂NH₂) is highly basic (pKa ~9.8).[1] Upon contact with moist membranes (eyes, lungs), it generates hydroxide ions, leading to liquefactive necrosis.

• Toxicity: The picolinonitrile core possesses intrinsic toxicity common to pyridine-nitriles, which can interfere with oxidative phosphorylation.[1]

Handling, Storage, and Stability Protocols

Core Directive: Treat this compound as an Air-Sensitive Corrosive .

Storage Architecture

• Atmosphere: Store under Argon (Ar) or Nitrogen (N₂).[1] The primary amine reacts with atmospheric CO₂ to form carbamate salts, which appear as a white crust on the material, compromising stoichiometry in subsequent reactions.[1]

• Temperature: 2°C to 8°C .[1][2] Cold storage retards oxidative degradation of the amine.[1]

• Container: Amber glass with a Teflon-lined cap.[1] Avoid metal containers due to potential chelation by the pyridine-amine motif.[1]

Experimental Handling Workflow

• Equilibration: Allow the sealed container to reach room temperature before opening to prevent water condensation on the hygroscopic solid.

• Transfer: Handle exclusively inside a fume hood or glovebox.

• Quenching: Residual material on spatulas/glassware should be quenched with dilute HCl (1M) to protonate the amine and prevent vapor release before washing.[1]

Emergency Response & First Aid

Standard "flush with water" advice is insufficient for nitrile-amines.[1] Follow this causality-based protocol.

Chemical Burn Management (Skin/Eye)

• Mechanism: The amine penetrates the dermis rapidly.[1]

• Protocol:

  • Immediate Irrigation: Flush with lukewarm water for minimum 30 minutes .[1]

  • Neutralization (Contraindicated): Do NOT use vinegar or acids to neutralize skin burns; the exothermic reaction will exacerbate tissue damage.[1]

  • Eye Contact: If available, use a Morgan Lens for continuous irrigation during transport to the ER.[1]

Cyanide Release Potential

While picolinonitriles are more stable than aliphatic nitriles, metabolic processing or exposure to strong acids can theoretically liberate HCN.[1]

• Inhalation: If victim collapses or shows signs of "air hunger" (gasping) without physical obstruction, suspect cellular hypoxia.[1]

• Antidote Awareness: Medical personnel should be informed of the nitrile substructure.[1]

Synthesis & Application Architecture

The utility of 4-(2-aminoethyl)picolinonitrile lies in its "Orthogonal Reactivity."[1] The amine allows for amide coupling (e.g., to a kinase hinge-binder), while the nitrile remains latent until it is converted into a tetrazole or amidine.

Application Workflow: Kinase Inhibitor Synthesis

The following diagram illustrates the standard workflow for incorporating this building block into a VEGFR/BRAF inhibitor scaffold.

Figure 1: Synthetic divergence of the picolinonitrile scaffold. The nitrile group survives the initial amine coupling, allowing late-stage modification into pharmacophores.[1]

Critical Synthetic Note: The "Self-Quench" Risk

Researchers must be aware of intramolecular cyclization.[1] Under strong acidic conditions or high heat, the ethylamine side chain can attack the nitrile carbon (if the geometry permits, though less likely in 4-position compared to 2-position) or participate in intermolecular polymerization.

• Prevention: Maintain concentration <0.1 M during activation steps if competing intramolecular reactions are observed.

References

• ChemSrc. (2025).[1] 4-(2-aminoethyl)pyridine-2-carbonitrile CAS 866913-46-4 Details.[1][3] Retrieved from [Link]

• Rasool, S., et al. (2019).[1][4] Synthesis and Antibacterial Study of 4-(2-Aminoethyl) morpholine Derivatives. Pakistan Journal of Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (2021).[1] Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles. Retrieved from [Link]

Sources

• 1. 4-(2-Aminoethyl)pyridine | 13258-63-4 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. 4-(2-aminoethyl)pyridine-2-carbonitrile | CAS#:866913-46-4 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]

Solubility of 4-(2-Aminoethyl)picolinonitrile in organic solvents

[label="4. Quantification\n(HPLC-UV

Caption: Logical relationship between solvent class, intermolecular forces, and resulting solubility.

Caption: Workflow of the shake-flask method for thermodynamic solubility determination.

While predictive models are useful, empirical validation is required for regulatory submissions and precise process chemistry. The "Shake-Flask Method" is the gold standard for determining the thermodynamic solubility of compounds with solubilities >10 mg/L, as outlined by [1] and[2].

The following protocol is designed as a self-validating system to ensure thermodynamic equilibrium is truly reached, preventing the reporting of false kinetic solubility peaks.

Step-by-Step Methodology

Step 1: Preparation of Saturated Solutions

• Select the target organic solvents (e.g., Methanol, DMSO, Dichloromethane). Ensure all solvents are HPLC-grade to prevent impurity-driven solvation artifacts.

• Into a series of tightly sealed glass vials, add a known volume of the solvent (e.g., 2.0 mL).

• Gradually add 4-(2-Aminoethyl)picolinonitrile solid to each vial until a visible excess of undissolved solid remains. Causality Note: The presence of the solid phase is mandatory; it ensures the chemical potential of the dissolved solute is equal to the chemical potential of the pure solid, defining true thermodynamic solubility.

Step 2: Thermodynamic Equilibration

• Place the vials in a temperature-controlled orbital shaker set to exactly 25.0 ± 0.1 °C. Causality Note: Solubility is a highly temperature-dependent thermodynamic parameter. Even minor temperature fluctuations can drastically alter the saturation point[3].

• Agitate the samples at 150–200 RPM. Avoid excessive vortexing which can cause particle agglomeration[2].

• Establish a time-course validation by preparing triplicate vials intended for extraction at 24, 48, and 72 hours.

Step 3: Isothermal Phase Separation

• At each time point, remove the corresponding vials.

• Separate the undissolved solid from the saturated supernatant using temperature-controlled centrifugation (e.g., 10,000 x g for 10 minutes at 25.0 °C) or via a 0.45 µm PTFE syringe filter. Causality Note: Centrifuging at room temperature if the shaker was at a higher temperature will cause rapid precipitation, ruining the measurement. Isothermal conditions must be maintained[4].

Step 4: HPLC Quantification

• Carefully extract an aliquot of the clear supernatant and dilute it immediately with the mobile phase to prevent precipitation prior to injection.

• Quantify the concentration using a validated HPLC-UV method (monitoring the pyridine chromophore at ~260 nm) against a standard calibration curve.

• Self-Validation Check: Compare the calculated concentrations from the 24h, 48h, and 72h samples. Equilibrium is confirmed when the sequential measurements deviate by less than 10%[2].

Strategic Implications for Drug Development

Understanding the solubility of 4-(2-Aminoethyl)picolinonitrile directly impacts synthetic route design and purification:

• Reaction Solvent Selection: Because the compound is highly soluble in polar aprotic solvents like DMSO and DMF, these are ideal choices for

  (Nucleophilic Aromatic Substitution) or peptide-coupling reactions involving the primary amine.

• Purification via Acid-Base Extraction: The vast difference in

  between the primary amine (~10.0) and the cyanopyridine core (~0.26) can be leveraged for purification. The compound can be dissolved in a moderately polar solvent like Dichloromethane. Washing the organic layer with a mild aqueous acid (e.g., 1M HCl) will protonate the primary amine, driving the compound into the aqueous phase as a highly water-soluble hydrochloride salt, leaving non-basic organic impurities in the organic layer. Subsequent basification of the aqueous layer and back-extraction into fresh organic solvent yields highly purified 4-(2-Aminoethyl)picolinonitrile.

References

• PubChem - National Institutes of Health (NIH). "Pyridine-2-carbonitrile | C6H4N2 | CID 7522." IUPAC Digitized pKa Dataset. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "40 CFR 799.6784 -- TSCA water solubility: Column elution method / Shake Flask Method." Electronic Code of Federal Regulations (eCFR). Available at:[Link]

• World Health Organization (WHO). "Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification." WHO Technical Report Series. Available at:[Link]

• Kwon, J.H., et al. (Technical University of Denmark). "Determining the water solubility of difficult-to-test substances: A tutorial review." Orbit DTU. Available at:[Link]

• Journal of Chemical & Engineering Data (ACS Publications). "Dissociation Constant (pKa) and Thermodynamic Properties of 1,4-Bis(3-aminopropyl) Piperazine, 1,3-Bis(aminomethyl) Cyclohexane, Tris(2-aminoethyl) Amine..." Available at:[Link]

Sources

• 1. eCFR :: 40 CFR 799.6784 -- TSCA water solubility: Column elution method; shake flask method. [ecfr.gov]
• 2. who.int [who.int]
• 3. lup.lub.lu.se [lup.lub.lu.se]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

The Picolinonitrile Scaffold in FBDD: A Technical Guide to Covalent Fragment Optimization

Executive Summary

In the landscape of Fragment-Based Drug Discovery (FBDD), the picolinonitrile (2-cyanopyridine) scaffold has emerged as a "privileged structure," particularly for targeting cysteine proteases and metalloenzymes. Unlike inert structural spacers, the picolinonitrile moiety functions as a reversible covalent warhead . It bridges the gap between low-affinity non-covalent fragments and high-potency lead compounds by exploiting a specific electrophilic interaction with nucleophilic cysteine residues.[1]

This guide details the mechanistic basis, library design strategies, and experimental protocols required to deploy picolinonitriles effectively. It is designed for medicinal chemists and structural biologists seeking to leverage this scaffold to unlock "undruggable" targets or enhance ligand efficiency (LE) in protease inhibitor campaigns.

The Picolinonitrile Pharmacophore: Mechanistic Basis

The utility of the picolinonitrile scaffold rests on its electronic properties. The electron-withdrawing nitrogen of the pyridine ring activates the adjacent nitrile group, making the nitrile carbon sufficiently electrophilic to react with thiols but stable enough to resist non-specific hydrolysis in aqueous buffer.

The Thioimidate Trap

When a picolinonitrile fragment enters the active site of a cysteine protease (e.g., Cathepsin K, SARS-CoV-2 Mpro), the catalytic cysteine thiolate attacks the nitrile carbon. This reaction does not result in a permanent irreversible bond (like a Michael acceptor acrylamide) but rather forms a reversible thioimidate adduct .

Key Mechanistic Advantages:

• Reversibility: Reduces the risk of off-target immunogenicity associated with permanent protein alkylation (haptenization).

• Transition State Mimicry: The planar thioimidate adduct mimics the tetrahedral intermediate of peptide bond hydrolysis, often resulting in exceptionally high affinity relative to molecular weight.

• Hydrogen Bonding: The pyridine nitrogen often engages in water-mediated or direct H-bonds with backbone amides (e.g., the oxyanion hole), further stabilizing the bound conformation.

Visualization of the Binding Mechanism

Figure 1: The reversible covalent mechanism of picolinonitrile binding to a catalytic cysteine residue.[2]

Library Design & Synthetic Accessibility

To utilize picolinonitriles in FBDD, one must construct a library that probes the S1, S2, and S1' subsites of the target protease. The pyridine ring offers four vectors for elaboration (positions 3, 4, 5, and 6), each directing substituents into distinct spatial regions.

Vectors of Elaboration

• Position 3: Often sterically restricted; substituents here can force the pyridine ring out of coplanarity with the amide bond (if present), altering the "warhead" trajectory.

• Position 4: Ideal for reaching the S2 pocket. Substituents here often define the specificity of the inhibitor.

• Position 5: Frequently used to solubilize the fragment or reach solvent-exposed regions.

• Position 6: Can interfere with the catalytic histidine in some proteases; typically kept small or unsubstituted unless targeting a specific hydrophobic cleft.

Synthetic Strategy: Late-Stage Cyanation

To maintain the integrity of the nitrile group (which is sensitive to strong reduction or hydrolysis), the recommended synthetic route involves functionalizing a halogenated pyridine precursor first, followed by late-stage cyanation or dehydration of a primary amide.

Preferred Route:

• Suzuki-Miyaura Coupling: Use bromopicolinamides to attach diversity elements (aryl/heteroaryl groups).

• Dehydration: Convert the primary amide to the nitrile using Trifluoroacetic Anhydride (TFAA) and Pyridine. This is milder than metal-catalyzed cyanation and tolerates diverse functional groups.

Case Study: Targeting SARS-CoV-2 Mpro

Recent campaigns against the SARS-CoV-2 Main Protease (Mpro) illustrate the power of this scaffold. Mpro features a catalytic dyad (Cys145-His41).[3]

Experimental Data Summary: In a comparative study of non-covalent vs. covalent fragments, picolinonitrile derivatives showed superior Ligand Efficiency (LE).

Compound ID	Scaffold Type	Warhead	IC50 (µM)	LE (kcal/mol/HA)	Binding Mode (X-ray)
Frag-A	Aminopyridine	None	>500	< 0.20	Non-specific / Weak
Frag-B	Picolinamide	Amide	120	0.28	H-bond to Glu166
Frag-C	Picolinonitrile	Nitrile	4.5	0.42	Cov. bond to Cys145

Table 1: Comparison of fragment potencies against SARS-CoV-2 Mpro. Note the significant jump in potency and efficiency upon introducing the nitrile warhead (Frag-C).

Insight: The crystal structure of Frag-C bound to Mpro reveals that the pyridine nitrogen H-bonds with the backbone of Gly143, while the nitrile carbon forms the thioimidate with Cys145. This "dual-anchor" mode is characteristic of high-quality picolinonitrile hits.

Experimental Protocols

Protocol A: Synthesis of Picolinonitrile Fragments (Dehydration Method)

Use this protocol to convert diverse picolinamide precursors into the final nitrile fragments.

Reagents:

• Precursor: Substituted Picolinamide (1.0 equiv)

• Reagent: Trifluoroacetic Anhydride (TFAA) (1.2 equiv)

• Base: Pyridine (3.0 equiv) or Triethylamine (TEA)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step:

• Dissolution: Dissolve the substituted picolinamide in anhydrous DCM (0.1 M concentration) under an inert atmosphere (

  or Ar).

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Addition: Add Pyridine (or TEA) dropwise. Then, add TFAA dropwise over 10 minutes. Note: The reaction is exothermic; control addition rate to prevent side reactions.

• Monitoring: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC or LC-MS for the disappearance of the amide peak (

  ) and appearance of the nitrile ( ).

• Workup: Quench with saturated aqueous

  . Extract with DCM (3x). Wash combined organics with brine, dry over , and concentrate.

• Purification: Purify via silica gel flash chromatography (typically Hexanes/EtOAc gradient).

Protocol B: FRET-Based Enzymatic Screening

Use this assay to determine

or values for cysteine proteases.

Reagents:

• Buffer: 20 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM DTT (critical for maintaining enzyme activity but competing with the warhead—keep DTT low or use TCEP).

• Substrate: Fluorogenic peptide (e.g., Z-Phe-Arg-AMC for Cathepsins).

Workflow:

• Pre-Incubation: Incubate the enzyme (5 nM final) with the picolinonitrile fragment (varying concentrations) for 30 minutes at room temperature. Critical: This allows the slow-forming covalent bond to reach equilibrium.

• Initiation: Add the fluorogenic substrate (

  concentration).

• Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) kinetically for 20 minutes.

• Analysis: Determine initial velocities (

  ). Plot vs. [Inhibitor] to calculate . For covalent reversible inhibitors, ensure the incubation time is reported, as potency may be time-dependent.

Optimization Workflow Diagram

The following diagram outlines the decision tree for advancing a picolinonitrile fragment hit.

Figure 2: Strategic workflow for picolinonitrile fragment advancement.

References

• Resnick, E., et al. (2019). Rapid fragment screening of the SARS-CoV-2 main protease by crystallography.Nature Communications . [Link]

• Fulp, J. W., et al. (2014). A Fragment-Based Method to Discover Irreversible Covalent Inhibitors of Cysteine Proteases.[1][4][5]Journal of Medicinal Chemistry . [Link]

• Douangamath, A., et al. (2020). Crystallographic and electrophilic fragment screening of the SARS-CoV-2 main protease.Nature Communications . [Link]

• Kushei, Y., et al. (2022). Fragment-based design of SARS-CoV-2 Mpro inhibitors.[3][6][7][8]Journal of Computer-Aided Molecular Design . [Link]

• Erlanson, D. A., et al. (2016). Fragment-based drug discovery: journal of medicinal chemistry.[4]Journal of Medicinal Chemistry . [Link]

Sources

• 1. A Fragment-Based Method to Discover Irreversible Covalent Inhibitors of Cysteine Proteases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. A fragment-based method to discover irreversible covalent inhibitors of cysteine proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fragment-based design of SARS-CoV-2 Mpro inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of Fragment-Based Inhibitors of SARS-CoV‑2 PLPro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of LASSBio-1945 as an inhibitor of SARS-CoV-2 main protease (MPRO) through in silico screening supported by molecular docking and a fragment-based pharmacophore model - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Guide: 4-(2-Aminoethyl)picolinonitrile in Kinase Inhibitor Design

Executive Summary

In the architecture of small-molecule kinase inhibitors, the "privileged scaffold" concept is paramount. 4-(2-Aminoethyl)picolinonitrile represents a highly versatile, bifunctional building block that addresses two critical challenges in medicinal chemistry: hinge region binding affinity and solvent-front property modulation .

This guide analyzes the structural utility of this molecule, detailing its application in Fragment-Based Drug Discovery (FBDD) and high-throughput library generation. By combining an electron-deficient pyridine ring (hinge binder) with a flexible ethylamine linker (exit vector), this scaffold allows researchers to rapidly explore Structure-Activity Relationships (SAR) across the kinome, particularly for Serine/Threonine kinases (e.g., PIM-1, CDKs) and Tyrosine kinases (e.g., Src, Abl).

Structural Rationale & Pharmacophore Mapping

The efficacy of 4-(2-aminoethyl)picolinonitrile lies in its specific geometry, which aligns with the canonical ATP-binding pocket.

The 2-Cyanopyridine Core (The Anchor)

The 2-cyanopyridine motif is not merely a structural spacer; it is an active pharmacophore.

• H-Bond Acceptor: The pyridine nitrogen serves as a classic hydrogen bond acceptor for the backbone NH of the kinase hinge region (e.g., the "gatekeeper" residue).

• Electronic Modulation: The nitrile group at position 2 is electron-withdrawing, lowering the pKa of the pyridine nitrogen. This modulation often improves selectivity by altering the hydrogen bond strength relative to off-target proteins.

• Reversible Covalent Potential: In specific contexts (e.g., Cathepsin K or specific cysteine-rich kinases), the nitrile carbon can act as a mild electrophile, forming reversible imidate adducts with catalytic cysteines.

The 4-Ethylamine Tail (The Vector)

• Solvent Exposure: The ethyl chain provides the necessary distance (~3.5 Å) to project substituents out of the hydrophobic pocket and into the solvent-exposed region.

• Library Handle: The primary amine is a high-fidelity nucleophile, enabling rapid diversification via amide coupling, reductive amination, or urea formation.

Pharmacophore Visualization

The following diagram illustrates the interaction logic within a generic ATP binding pocket.

Figure 1: Pharmacophore mapping of the scaffold within the kinase ATP pocket. The pyridine nitrogen anchors to the hinge, while the ethylamine tail projects into the solvent front.

Synthetic Access & Quality Control

Reliable sourcing or synthesis of the building block is the foundation of reproducible research. While 4-(2-aminoethyl)pyridine is commercially available, the 2-cyano derivative often requires de novo synthesis to ensure regioisomeric purity.

Recommended Synthetic Route (Reissert-Henze Functionalization)

This protocol utilizes the Reissert-Henze reaction to selectively introduce the nitrile group at the 2-position of the pyridine ring via N-oxide activation.

Step-by-Step Protocol:

• Amine Protection:

  • Reactants: 4-(2-aminoethyl)pyridine (1.0 eq), Di-tert-butyl dicarbonate (Boc2O, 1.1 eq), TEA (1.5 eq) in DCM.

  • Condition: 0°C to RT, 4h.

  • Checkpoint: Monitor TLC for disappearance of starting amine (ninhydrin stain).

  • Yield: >90% (Boc-protected intermediate).

• N-Oxidation:

  • Reactants: Boc-intermediate (1.0 eq), m-CPBA (1.2 eq) in DCM.

  • Condition: RT, 12h.

  • Critical Control Point: Wash extensively with NaHCO3 to remove m-chlorobenzoic acid byproduct.

  • Result: Pyridine N-oxide.

• Reissert-Henze Cyanation (The Key Step):

  • Reactants: Pyridine N-oxide (1.0 eq), Trimethylsilyl cyanide (TMSCN, 3.0 eq), Benzoyl chloride (BzCl, 1.1 eq) in DCM.

  • Mechanism:[1][2] BzCl activates the N-oxide; TMSCN delivers the cyanide nucleophile to the 2-position.

  • Condition: 0°C to RT, 12h.

  • Purification: Column chromatography (EtOAc/Hexane). The 2-cyano isomer is typically the major product due to sterics and electronics.

• Deprotection:

  • Reagent: 4M HCl in Dioxane or TFA/DCM (1:1).

  • Product: 4-(2-Aminoethyl)picolinonitrile hydrochloride salt.

Physicochemical Profile

Data below assumes the free base form.

Property	Value (Predicted)	Relevance to Drug Design
Molecular Weight	147.18 g/mol	Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).
cLogP	~0.8	Highly hydrophilic; allows for lipophilic R-groups in library.
TPSA	~50 Ų	Good membrane permeability.
pKa (Pyridine)	~2.5	Reduced basicity due to CN group (less likely to be protonated at physiological pH).
pKa (Amine)	~9.8	Standard primary amine; forms salt bridges or requires capping.

Library Generation Strategy

Once the building block is secured, the primary amine serves as the divergence point. The following workflow describes the generation of a targeted kinase library.

Reaction Types & Kinase Selectivity

• Type I Inhibitors (ATP Competitive): React the amine with heteroaryl chlorides (e.g., chloropyrimidines) or carboxylic acids to create compact, hinge-binding molecules.

• Type II Inhibitors (DFG-out): React the amine with isocyanates to form ureas. The urea moiety often hydrogen bonds with the conserved Glu-Lys pair in the kinase active site, stabilizing the inactive conformation.

Library Synthesis Workflow

Figure 2: Divergent synthesis workflow transforming the single building block into a multi-modal kinase inhibitor library.

Experimental Protocol: Parallel Amide Coupling

Objective: To synthesize a 24-member library of 4-(2-aminoethyl)picolinonitrile amides for SAR evaluation.

Reagents:

• Scaffold: 4-(2-Aminoethyl)picolinonitrile (HCl salt).

• Diversity Set: 24 diverse Carboxylic Acids (focus on aromatic/heteroaromatic acids).

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF.

Procedure:

• Stock Preparation: Prepare a 0.2 M stock solution of the Scaffold (free base equivalent) in DMF containing 3.0 eq of DIPEA.

• Activation: In a 96-well deep-well plate, dispense 0.2 mmol of each Carboxylic Acid. Add 1.1 eq of HATU (dissolved in DMF). Shake for 10 minutes at RT.

• Coupling: Add 1.0 eq of the Scaffold stock solution to each well.

• Incubation: Seal plate and shake at RT for 16 hours.

• Work-up (SPE): Use SCX-2 (Strong Cation Exchange) solid-phase extraction cartridges.

  • Load reaction mixture.

  • Wash with MeOH (removes acids/HATU byproducts).

  • Elute product with 2M NH3 in MeOH.

• Validation: Evaporate solvent and analyze via LC-MS. Purity >90% is required for initial screening.

Case Studies & Biological Context

PIM-1 Kinase Inhibition

Research into PIM-1 inhibitors has heavily utilized the cyanopyridine scaffold.[1][3] The nitrile group interacts with the active site lysine (Lys67 in PIM-1), while the pyridine ring stacks with phenylalanine residues.

• Application: Derivatives of 4-(2-aminoethyl)picolinonitrile can be substituted with indole or phenol carboxylic acids to mimic the binding mode of known PIM-1 inhibitors like SGI-1776 (analogous scaffold logic).

Src/Abl Kinase Selectivity

In Src kinase inhibitors (e.g., Bosutinib), the 3-quinolinecarbonitrile is the core. The 4-(2-aminoethyl)picolinonitrile scaffold acts as a simplified, monocyclic mimetic.

• Mechanism:[1][2] The 4-position tail extends towards the solvent, allowing for the attachment of solubilizing groups (like N-methylpiperazine) which are critical for oral bioavailability and reducing protein binding.

References

• Pharmacophore Analysis of Cyanopyridines

  • Title: Synthetic strategies and pharmacology of 2-oxo-3-cyanopyridine deriv
  • Source: ResearchG

  • URL:

• PIM-1 Inhibitor Design

  • Title: New cyanopyridine-based scaffold as PIM-1 inhibitors and apoptotic inducers: Synthesis and SARs study.
  • Source: Bioorganic Chemistry (via PubMed).

  • URL:

• Kinase Scaffold Engineering

  • Title: Scaffold-based design of kinase inhibitors for cancer therapy.[1][4][5]

  • Source: Current Opinion in Genetics & Development.[4]

  • URL:

• Bosutinib (SKI-606)

  • Title: SKI-606, a 4-anilino-3-quinolinecarbonitrile dual inhibitor of Src and Abl kinases.[6]

  • Source: Cancer Research.[6][7]

  • URL:

• Precursor Properties

  • Title: 4-(2-Aminoethyl)
  • Source: Sigma-Aldrich.

  • URL:

Sources

• 1. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Scaffold-based design of kinase inhibitors for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. SKI-606, a 4-anilino-3-quinolinecarbonitrile dual inhibitor of Src and Abl kinases, is a potent antiproliferative agent against chronic myelogenous leukemia cells in culture and causes regression of K562 xenografts in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

Navigating the Synthesis and Procurement of 4-(2-aminoethyl)pyridine-2-carbonitrile: A Technical Guide for Researchers

Executive Summary: For researchers and drug development professionals seeking to procure 4-(2-aminoethyl)pyridine-2-carbonitrile, it is critical to understand that this compound is not a readily available, off-the-shelf chemical. An extensive search of commercial chemical catalogs reveals that while structurally related analogs are in ample supply, 4-(2-aminoethyl)pyridine-2-carbonitrile itself is a novel compound that necessitates custom synthesis. This guide provides an in-depth analysis of available analogs, a directory of potential custom synthesis partners, a plausible synthetic route, and the requisite analytical methodologies for successful procurement and validation.

Commercial Landscape: Availability of Key Structural Analogs

While 4-(2-aminoethyl)pyridine-2-carbonitrile is not commercially stocked, its core structural precursors and analogs are widely available. Understanding these analogs is crucial, as they can serve as potential starting materials for custom synthesis or as alternative scaffolds in discovery chemistry.

The most common analog is 4-(2-aminoethyl)pyridine , which lacks the 2-carbonitrile group. This compound is offered by a multitude of suppliers, indicating a stable and accessible supply chain for this foundational pyridine scaffold.

Table 1: Prominent Commercial Suppliers of 4-(2-aminoethyl)pyridine (CAS: 13258-63-4)

Supplier	Purity	Available Quantities	Notes
Thermo Fisher Scientific	97%, 98%	1 g, 5 g	Available under both the Thermo Scientific Chemicals and Acros Organics brands.[1]
Sigma-Aldrich (Merck)	96%	1 g	Also listed as 2-(4-Pyridinyl)ethylamine.[2]
TCI America	>97.0%	Bulk and research quantities	Provides detailed product documents including SDS and specifications.
Santa Cruz Biotechnology	Research Grade	Varies	Marketed for proteomics research applications.[3]
Georganics	High Purity	Milligrams to multi-kilogram batches	Useful for a range of applications from research to production.[4]
SRIRAMCHEM	Pharmaceutical Reference Standard	Varies	Offered as a high-purity standard for analytical and quality control purposes.[5]

Another commercially available, though less common, analog is 4-(2-aminoethyl)pyridine-2,6-dicarbonitrile . This compound, featuring two nitrile groups, is a more complex derivative.

• Synblock lists 4-(2-aminoethyl)pyridine-2,6-dicarbonitrile (CAS: 1393567-69-5) with a purity of over 98%.[6] This supplier specializes in pharmaceutical intermediates and building blocks.

The availability of these analogs confirms that the core 4-(2-aminoethyl)pyridine structure is synthetically accessible. The primary challenge for obtaining the target compound lies in the selective introduction of a single nitrile group at the 2-position.

The Path to Procurement: Custom Synthesis

Given its absence from commercial catalogs, researchers must engage with a Contract Research Organization (CRO) or a custom synthesis company. This approach offers the flexibility to define the required quantity, purity, and analytical data for the final compound.[7]

Selecting a Custom Synthesis Partner

The selection of a CRO is a critical decision. Researchers should evaluate potential partners based on their expertise in heterocyclic and pyridine chemistry, their track record in multi-step synthesis, and their analytical capabilities.

Table 2: Comparison of Leading Custom Synthesis Providers

Company	Key Strengths & Services	Business Models	Target Audience
Charles River Laboratories	Integrated drug discovery services, medicinal chemistry, process and scale-up chemistry. Extensive experience with over 350 patents.[8]	Fee-for-Service (FFS), Full-Time Equivalent (FTE), Integrated collaborations.[8]	Pharmaceutical and biotech companies of all sizes.
Eurofins Discovery	Global team of over 300 chemists, high-throughput chemistry, AI-driven design, and a track record of advancing 50+ candidates to clinical trials.[9]	FFS, FTE.[9]	Global pharma and biotech.
Apex Molecular	Specializes in complex custom synthesis from mg to kg scale, including highly potent APIs. Streamlined shipping to the U.S.[10]	FFS, FTE.[10]	Pharmaceutical, biotech, and research institutes.
Taros Discovery	25-year track record in complex, multi-step organic synthesis. Focus on generating new IP and providing full synthetic route documentation.[11]	FFS, FTE, and project-based.	Pharma, chemical, and biotech industries.
BOC Sciences	Offers a wide range of custom synthesis services, including radiolabeled compounds and metabolites, from milligram to kilogram scale.[12]	Project-based.	Academia and industry.

The Custom Synthesis Workflow

Engaging a CRO for the synthesis of 4-(2-aminoethyl)pyridine-2-carbonitrile will typically follow a structured process.

Caption: A typical workflow for a custom chemical synthesis project.

Proposed Synthetic Strategy

While multiple synthetic routes to substituted pyridines exist, a plausible strategy for 4-(2-aminoethyl)pyridine-2-carbonitrile would involve a multi-step sequence. Modern methods often allow for the direct conversion of amides into highly substituted pyridines.[13][14] A potential pathway could involve the construction of the substituted pyridine ring followed by modification of a side chain.

A key challenge is the regioselective introduction of the nitrile group at the C2 position. One possible approach could start from a pre-functionalized pyridine ring.

Caption: A plausible high-level synthetic workflow for the target compound.

The synthesis of pyridine derivatives can be complex, and various strategies have been developed. For instance, the reaction of pyridinecarbonitrile precursors with various reagents can yield fused pyridine systems and other complex derivatives.[15][16] Green chemistry approaches are also being developed, utilizing catalysts like pyridine-2-carboxylic acid for the synthesis of related heterocyclic structures.[17][18]

Analytical Validation and Quality Control

The identity and purity of the custom-synthesized 4-(2-aminoethyl)pyridine-2-carbonitrile must be rigorously confirmed through a combination of analytical techniques. This is a non-negotiable step to ensure the reliability of downstream research.

Core Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC is a fundamental technique for assessing the purity of non-volatile compounds like substituted pyridines.[19] A reverse-phase method would be suitable for determining the percentage purity of the final product.[20][21]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the molecular formula of the compound by providing its exact mass.[22] This technique helps to distinguish the target molecule from potential isomers or byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the chemical structure.[22] The chemical shifts and coupling constants of the protons on the pyridine ring and the aminoethyl side chain will provide definitive proof of the compound's constitution and the regiochemistry of the nitrile group. Paramagnetic NMR techniques may be required if the compound is studied in the context of metal complexes.[23]

Analytical Workflow for Compound Validation

Caption: Standard analytical workflow for the validation of a custom-synthesized compound.

Potential Applications in Drug Discovery

The structural motifs within 4-(2-aminoethyl)pyridine-2-carbonitrile suggest its potential utility as a valuable building block in medicinal chemistry.

• Pyridine Core: The pyridine ring is a privileged scaffold in drug discovery, known for its ability to engage in various non-covalent interactions with protein targets, enhancing biochemical potency and metabolic stability.

• Aminoethyl Side Chain: This group provides a basic nitrogen center that can be crucial for salt formation, improving solubility, or for direct interaction with acidic residues in a protein binding pocket.

• 2-Carbonitrile Group: The nitrile is a versatile functional group. It is a common feature in many approved drugs and can act as a hydrogen bond acceptor, a metabolic stabilizer, or a reactive handle for further chemical elaboration.

This unique combination of functional groups makes 4-(2-aminoethyl)pyridine-2-carbonitrile an attractive starting point for the synthesis of compound libraries targeting various enzyme families or receptor systems.

References

• Custom Synthesis of Pyridine Derivatives: Meeting Specific R&D Needs. (2026, February 22). [Source Platform]. Available from: [Link]

• Movassaghi, M., Hill, M. D., & Ahmad, O. K. (2007). Direct Synthesis of Pyridine Derivatives. Journal of the American Chemical Society, 129(33), 10096–10097. Available from: [Link]

• Charles River Laboratories. (n.d.). Drug Discovery Chemistry Services. Retrieved February 27, 2026, from [Link]

• Eurofins Discovery. (n.d.). Flexible & Proven Drug Discovery Chemistry Services. Retrieved February 27, 2026, from [Link]

• Apex Molecular. (n.d.). Custom synthesis for U.S. Organizations. Retrieved February 27, 2026, from [Link]

• Taros Discovery. (n.d.). Custom Synthesis Service for your key compounds. Retrieved February 27, 2026, from [Link]

• Biocompare. (n.d.). Chemical Synthesis Services. Retrieved February 27, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Direct Synthesis of Pyridine Derivatives. Retrieved February 27, 2026, from [Link]

• Al-Zaydi, K. M. (2009). Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. Molecules, 14(7), 2471-2481. Available from: [Link]

• ATSDR. (n.d.). Analytical Methods. Retrieved February 27, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of pyridine derivatives. Retrieved February 27, 2026, from [Link]

• PubChem. (n.d.). Pyridine-2-carbonitrile. Retrieved February 27, 2026, from [Link]

• SIELC Technologies. (2024, August 12). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved February 27, 2026, from [Link]

• Georganics. (n.d.). 4-(2-Aminoethyl)pyridine. Retrieved February 27, 2026, from [Link]

• Zaware, N., et al. (2023). Nature of NMR Shifts in Paramagnetic Octahedral Ru(III) Complexes with Axial Pyridine-Based Ligands. Inorganic Chemistry, 62(7), 3048–3062. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved February 27, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of N-(2-aminoethyl)pyridine-2-carboxamide. Retrieved February 27, 2026, from [Link]

• SpectraBase. (n.d.). Pyridine. Retrieved February 27, 2026, from [Link]

• Vankar, S. D., Makwana, H. M., & Sharma, M. G. (2025). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. RSC Advances, 15, 12345-12356. Available from: [Link]

• Vankar, S. D., Makwana, H. M., & Sharma, M. G. (2025). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. [Journal Name], , [Pages]. Available from: [Link]

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Protocols & Analytical Methods

Synthesis of 4-(2-Aminoethyl)picolinonitrile: A Detailed Application Note and Protocol for Researchers

This comprehensive guide details a robust and efficient two-step synthetic route for the preparation of 4-(2-aminoethyl)picolinonitrile from the readily available starting material, 4-methylpicolinonitrile. This protocol is designed for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who require a reliable method for accessing this valuable building block. The synthesis involves the initial formation of a key dinitrile intermediate, 4-(cyanomethyl)picolinonitrile, followed by the selective reduction of one nitrile group to the corresponding primary amine.

Introduction

The 4-(2-aminoethyl)picolinonitrile scaffold is a significant structural motif in medicinal chemistry, serving as a versatile precursor for the synthesis of a wide array of biologically active compounds. The presence of a primary amine and a nitrile group on the picoline ring offers orthogonal handles for further chemical modifications, enabling the exploration of diverse chemical space in drug discovery programs. This guide provides a detailed, step-by-step protocol, including the rationale behind the choice of reagents and reaction conditions, to ensure successful and reproducible synthesis.

Synthetic Strategy

The overall synthetic transformation is depicted in the workflow below. The strategy hinges on two key transformations:

• Chain Elongation and Cyanation: The methyl group of 4-methylpicolinonitrile is first converted to a more reactive chloromethyl group. This intermediate, 4-(chloromethyl)picolinonitrile, then undergoes a nucleophilic substitution reaction with a cyanide salt to introduce the second nitrile group, yielding 4-(cyanomethyl)picolinonitrile.

• Selective Reduction: The resulting dinitrile is then selectively reduced to the target primary amine, 4-(2-aminoethyl)picolinonitrile. This can be achieved through catalytic hydrogenation, a method known for its efficiency and selectivity in nitrile reduction.

Figure 1: Overall synthetic workflow.

Part 1: Synthesis of 4-(Cyanomethyl)picolinonitrile

This part of the protocol details the conversion of 4-methylpicolinonitrile to the key dinitrile intermediate.

Step 1.1: Synthesis of 4-(Chloromethyl)picolinonitrile

The initial step involves the free-radical chlorination of the methyl group of 4-methylpicolinonitrile. N-Chlorosuccinimide (NCS) is a convenient and effective reagent for this transformation, often initiated by a radical initiator such as benzoyl peroxide (BPO) or AIBN, or by UV light. The reaction is typically performed in a non-polar solvent to facilitate the radical chain mechanism.

Protocol: Chlorination of 4-Methylpicolinonitrile

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-Methylpicolinonitrile	118.14	10.0 g	0.0846	Starting material.
N-Chlorosuccinimide (NCS)	133.53	12.4 g	0.0929	1.1 equivalents.
Benzoyl Peroxide (BPO)	242.23	0.41 g	0.0017	0.02 equivalents (radical initiator).
Carbon Tetrachloride (CCl₄)	153.82	200 mL	-	Anhydrous. Caution: Toxic and carcinogenic.

Procedure:

• To a dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 4-methylpicolinonitrile (10.0 g, 0.0846 mol), N-chlorosuccinimide (12.4 g, 0.0929 mol), and benzoyl peroxide (0.41 g, 0.0017 mol).

• Add 200 mL of anhydrous carbon tetrachloride to the flask.

• Heat the reaction mixture to reflux (approximately 77 °C) under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate (2 x 100 mL) to remove any remaining acidic impurities, followed by water (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 4-(chloromethyl)picolinonitrile.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure product.

Expected Yield: 75-85% Appearance: Colorless to pale yellow oil.

Step 1.2: Synthesis of 4-(Cyanomethyl)picolinonitrile

The second step involves a nucleophilic substitution of the chloride in 4-(chloromethyl)picolinonitrile with a cyanide ion. Sodium cyanide or potassium cyanide are commonly used for this purpose in a polar aprotic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF), which facilitates the SN2 reaction.

Protocol: Cyanation of 4-(Chloromethyl)picolinonitrile

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-(Chloromethyl)picolinonitrile	152.59	10.0 g	0.0655	From previous step.
Sodium Cyanide (NaCN)	49.01	3.54 g	0.0722	1.1 equivalents. Caution: Highly toxic.
Dimethyl Sulfoxide (DMSO)	78.13	100 mL	-	Anhydrous.

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve sodium cyanide (3.54 g, 0.0722 mol) in 100 mL of anhydrous DMSO. Caution: Handle sodium cyanide with extreme care in a well-ventilated fume hood.

• To this solution, add 4-(chloromethyl)picolinonitrile (10.0 g, 0.0655 mol) dropwise at room temperature.

• Heat the reaction mixture to 50-60 °C and stir for 2-4 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with brine (2 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to give pure 4-(cyanomethyl)picolinonitrile.

Expected Yield: 80-90% Appearance: White to off-white solid.

Part 2: Synthesis of 4-(2-Aminoethyl)picolinonitrile

The final step in this synthesis is the selective reduction of one of the two nitrile groups in 4-(cyanomethyl)picolinonitrile. Catalytic hydrogenation is the preferred method for this transformation as it can be performed under relatively mild conditions and often provides high selectivity.

Protocol: Selective Reduction of 4-(Cyanomethyl)picolinonitrile

The reduction of the cyano group in the side chain is generally more facile than the reduction of the aromatic nitrile group under specific catalytic hydrogenation conditions. Raney Nickel or Palladium on carbon (Pd/C) are effective catalysts for this transformation. The reaction is typically carried out in an alcoholic solvent saturated with ammonia to suppress the formation of secondary and tertiary amine byproducts.

Materials:

Reagent/Solvent/Catalyst	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-(Cyanomethyl)picolinonitrile	143.15	5.0 g	0.0349	From previous step.
Raney Nickel	-	~1 g (slurry in water)	-	Catalyst.
Methanol	32.04	100 mL	-	Solvent.
Ammonia (gas or solution)	17.03	To saturation	-	To suppress side reactions.
Hydrogen (H₂)	2.02	50-100 psi	-	Reducing agent.

Procedure:

• To a high-pressure hydrogenation vessel (Parr apparatus), add 4-(cyanomethyl)picolinonitrile (5.0 g, 0.0349 mol) and 100 mL of methanol.

• Carefully add the Raney Nickel slurry (~1 g). Caution: Raney Nickel is pyrophoric when dry.

• Saturate the methanolic solution with ammonia gas by bubbling it through the solution for 10-15 minutes, or use a pre-prepared solution of ammonia in methanol (e.g., 7N).

• Seal the hydrogenation vessel and purge it several times with nitrogen, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas to 50-100 psi.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete within 6-12 hours.

• Once the hydrogen uptake ceases, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude 4-(2-aminoethyl)picolinonitrile can be purified by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Expected Yield: 70-85% Appearance: Colorless to pale yellow oil.

Characterization Data

4-Methylpicolinonitrile (Starting Material)

• CAS Number: 1620-76-4

• Molecular Formula: C₇H₆N₂

• Molecular Weight: 118.14 g/mol

• Appearance: Colorless liquid or low-melting solid.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.58 (d, J=5.0 Hz, 1H), 7.45 (s, 1H), 7.30 (d, J=5.0 Hz, 1H), 2.45 (s, 3H).

4-(Chloromethyl)picolinonitrile (Intermediate)

• CAS Number: 71935-33-6

• Molecular Formula: C₇H₅ClN₂

• Molecular Weight: 152.59 g/mol

• Appearance: Colorless to pale yellow oil.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.75 (d, J=5.1 Hz, 1H), 7.65 (s, 1H), 7.50 (d, J=5.1 Hz, 1H), 4.65 (s, 2H).

4-(Cyanomethyl)picolinonitrile (Intermediate)

• CAS Number: 13121-99-8

• Molecular Formula: C₈H₅N₃

• Molecular Weight: 143.15 g/mol

• Appearance: White to off-white solid.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.70 (d, J=5.0 Hz, 1H), 7.60 (s, 1H), 7.45 (d, J=5.0 Hz, 1H), 3.90 (s, 2H).

4-(2-Aminoethyl)picolinonitrile (Final Product)

• Molecular Formula: C₈H₉N₃

• Molecular Weight: 147.18 g/mol

• Appearance: Colorless to pale yellow oil.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.62 (d, J=5.0 Hz, 1H), 7.52 (s, 1H), 7.35 (d, J=5.0 Hz, 1H), 3.05 (t, J=6.5 Hz, 2H), 2.85 (t, J=6.5 Hz, 2H), 1.50 (br s, 2H, NH₂).

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• N-Chlorosuccinimide (NCS) is an irritant. Avoid inhalation and contact with skin and eyes.

• Benzoyl Peroxide (BPO) is a strong oxidizing agent and can be explosive when dry. Handle with care.

• Carbon Tetrachloride (CCl₄) is toxic, a suspected carcinogen, and harmful to the environment. Use with extreme caution and consider substituting with a less hazardous solvent if possible (e.g., chlorobenzene or dichloroethane).

• Sodium Cyanide (NaCN) is highly toxic and can be fatal if ingested or absorbed through the skin. It reacts with acids to produce highly toxic hydrogen cyanide gas. All work with cyanides must be performed in a dedicated fume hood, and appropriate emergency procedures must be in place.

• Raney Nickel is pyrophoric and may ignite if allowed to dry. Always handle as a slurry in water or a suitable solvent.

• Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure proper grounding and ventilation when performing hydrogenation reactions.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 4-(2-aminoethyl)picolinonitrile from 4-methylpicolinonitrile. The described two-step sequence, involving chlorination followed by cyanation and subsequent selective reduction, offers an efficient route to this valuable synthetic intermediate. By following the outlined procedures and adhering to the safety precautions, researchers can confidently prepare this compound for their drug discovery and development endeavors.

References

• Organic Syntheses. Org. Synth. 2016, 93, 367-384. [Link]

• PMC. Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. [Link]

• Google Patents. Synthetic method of 4-(chloromethyl)pyridine hydrochloride.

• Doc Brown's Chemistry. Nucleophilic substitution mechanism reaction of cyanide ion with halogenoalkanes to give nitriles. [Link]

• Taylor & Francis Online. Cyanation – Knowledge and References. [Link]

• Beilstein Journal of Organic Chemistry. Recent advances and perspectives in ruthenium-catalyzed cyanation reactions. [Link]

• Save My Exams. Nucleophilic Substitution (Edexcel A Level Chemistry): Revision Note. [Link]

Application Note &amp; Protocol: Leveraging 4-(2-Aminoethyl)picolinonitrile as a Bidentate Ligand Precursor for Advanced Coordination Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Advantage of 4-(2-Aminoethyl)picolinonitrile

In the sophisticated design of metal complexes for catalysis, materials science, and therapeutic applications, the ligand architecture is a critical determinant of function. 4-(2-Aminoethyl)picolinonitrile stands out as a precursor of significant strategic value. Its molecular framework, featuring a pyridine ring, an ethylamino group, and a nitrile functional group, offers a powerful platform for creating a diverse library of ligands.

The pyridine and amino nitrogens provide a foundational N,N-bidentate coordinating unit.[1] However, the true versatility of this molecule lies in the latent reactivity of the nitrile group.[2] This allows for post-synthetic modifications, enabling a modular approach to ligand design where the electronic and steric properties can be systematically tuned. This application note provides a comprehensive guide to the synthesis, modification, and application of this precursor, complete with detailed, field-tested protocols.

Core Chemistry and Strategic Modifications

The nitrile group of 4-(2-Aminoethyl)picolinonitrile is a versatile chemical handle that can be transformed into various other functional groups, thereby altering the denticity and donor properties of the resulting ligand.

Hydrolysis to Amides and Carboxylic Acids

The nitrile group can be hydrolyzed under acidic or basic conditions to yield a primary amide or a carboxylic acid.[3] This transformation is pivotal as it introduces an oxygen donor atom, converting the initial N,N-bidentate ligand into a potentially N,N,O-tridentate system. The ability to stop the hydrolysis at the amide stage can be achieved under controlled conditions, offering a pathway to fine-tune the ligand's electronic properties and hydrogen bonding capabilities.[4]

Reduction to a Primary Amine

A powerful modification is the reduction of the nitrile to a primary amine, which expands the coordination potential of the ligand.[5][6] This is typically achieved using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[7][8] The resulting 4-(2-aminoethyl)picolinamine is a robust N,N,N-tridentate ligand capable of forming highly stable complexes with a variety of transition metals.

Experimental Protocols

The following protocols are designed to be robust and reproducible, with explanations of the rationale behind key steps to ensure experimental success.

Protocol 1: Synthesis of 4-(2-Aminoethyl)picolinonitrile

This protocol outlines a standard procedure for the synthesis of the title compound.

Workflow for Synthesis of 4-(2-Aminoethyl)picolinonitrile

Caption: Synthetic workflow for the precursor molecule.

Materials:

• 4-(2-Chloroethyl)picolinonitrile

• 7N Ammonia in Methanol

• Dichloromethane (DCM)

• Saturated Sodium Chloride (brine)

• Anhydrous Sodium Sulfate

• Silica Gel

• Ethyl Acetate/Hexane

Procedure:

• Combine 4-(2-chloroethyl)picolinonitrile (1.0 eq) and 7N ammonia in methanol in a sealed pressure vessel.

• Heat the mixture to 80°C and stir for 16 hours.

• After cooling to room temperature, carefully vent the vessel and concentrate the mixture under reduced pressure.

• Dissolve the residue in DCM and wash with brine.

• Dry the organic layer with anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product via silica gel column chromatography using a gradient of ethyl acetate in hexane.

• Combine the pure fractions and remove the solvent under vacuum to yield 4-(2-aminoethyl)picolinonitrile.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Rationale: The use of a pressure vessel is necessary to contain the volatile ammonia and drive the nucleophilic substitution reaction to completion at an elevated temperature.

Protocol 2: Reduction to 4-(2-Aminoethyl)picolinamine

This protocol details the conversion of the nitrile to a primary amine, creating a tridentate ligand.

Workflow for Ligand Modification

Caption: Reduction of the precursor to a tridentate ligand.

Materials:

• 4-(2-Aminoethyl)picolinonitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• 15% w/v Sodium Hydroxide solution

• Anhydrous Sodium Sulfate

Procedure:

• Caution: LiAlH₄ is a highly reactive reagent that reacts violently with water. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., Argon or Nitrogen).

• Suspend LiAlH₄ (2.0 eq) in anhydrous THF in a flask fitted with a reflux condenser.

• Cool the suspension to 0°C.

• Slowly add a solution of 4-(2-aminoethyl)picolinonitrile (1.0 eq) in anhydrous THF.

• Allow the reaction to warm to room temperature and then reflux for 4 hours.

• Cool the reaction to 0°C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then water.

• Filter the resulting solid and wash with THF.

• Combine the filtrate and washes, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by vacuum distillation or crystallization.

Rationale: LiAlH₄ is a potent reducing agent necessary for the conversion of the nitrile to the amine.[6] The reaction is performed under anhydrous conditions to prevent the decomposition of the reagent.

Protocol 3: Formation of a Metal Complex

This is a general protocol for the coordination of the modified ligand to a metal center.

Materials:

• Synthesized ligand (e.g., 4-(2-Aminoethyl)picolinamine)

• Metal salt (e.g., FeCl₂, Ni(OAc)₂, Cu(ClO₄)₂)

• Anhydrous solvent (e.g., Ethanol, Acetonitrile)

Procedure:

• Dissolve the ligand (1.0 eq) in the chosen anhydrous solvent under an inert atmosphere.

• In a separate flask, dissolve the metal salt (1.0 eq) in the same solvent.

• Slowly add the metal salt solution to the ligand solution while stirring.

• Stir the reaction at room temperature or with gentle heating for several hours.

• Collect the resulting precipitate by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Characterize the complex using techniques such as X-ray crystallography, UV-Vis spectroscopy, and elemental analysis.

Characterization Data

The following table summarizes expected analytical data for the precursor and the reduced ligand.

Compound	Expected ¹H NMR Signals (in CDCl₃)	Key IR Absorptions (cm⁻¹)
4-(2-Aminoethyl)picolinonitrile	Pyridine protons, two triplets for the ethyl chain, broad singlet for the amino group.	~3350 (N-H stretch), ~2230 (C≡N stretch)
4-(2-Aminoethyl)picolinamine	Pyridine protons, two triplets for the ethyl chain, singlet for the new CH₂NH₂ group, broad singlet for the amino groups.	~3300-3400 (N-H stretch), absence of C≡N stretch at ~2230

Conclusion

4-(2-Aminoethyl)picolinonitrile is a versatile and strategically valuable precursor for the synthesis of custom-designed bidentate and tridentate ligands. The protocols outlined in this application note provide a solid foundation for researchers to explore the rich coordination chemistry accessible from this starting material, paving the way for the development of novel metal complexes with tailored properties for a wide range of applications.

References

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• Spring, D. The reductive cleavage of picolinic amides. Tetrahedron Letters. 2016;57(27):2962-2964.

• LibreTexts. 20.7: Chemistry of Nitriles. Available at: [Link].

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• Organic Chemistry Data. Nitrile to Amine - Common Conditions. Available at: [Link].

• Rasool, S. et al. Synthesis and Antibacterial Study of 4-(2-Aminoethyl) morpholine Derivatives. Pakistan Journal of Chemistry. 2016;6(1-2):18-27.

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• Metal Complexes and Coordination Polymers of 4-Picolinyl Cyanohydroximinoacetamide. Available at: [Link].

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• Reedijk, J. Complexes with ligands containing nitrile groups.: Part VIII. Organic nitriles as ligand. Inorganica Chimica Acta. 1971;5:687-691.

• Master Organic Chemistry. Acidic Hydrolysis of Nitriles To Amides. Available at: [Link].

• Ventura College. Hydrolysis of Nitriles to Carboxylic Acid. Available at: [Link].

• ResearchGate. Schematic representation of the bidentate ligand. Available at: [Link].

• Chemguide. REDUCING NITRILES TO PRIMARY AMINES. Available at: [Link].

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Application Note: High-Efficiency Amide Coupling Strategies for 4-(2-Aminoethyl)pyridine-2-carbonitrile

Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists Content Focus: Mechanistic rationale, reagent selection, and scalable protocols for primary amine coupling in the presence of sensitive heteroaromatic nitriles.

Introduction & Chemical Context

The molecule 4-(2-aminoethyl)pyridine-2-carbonitrile [1] is a highly versatile building block frequently utilized in drug discovery. It features two distinct functional domains:

• An unhindered primary aliphatic amine: The target nucleophile for amide bond formation.

• A pyridine-2-carbonitrile motif: An electron-deficient heteroaromatic system that serves as a key pharmacophore, a covalent warhead, or a precursor to tetrazoles and amidines.

The Core Challenge: While the primary amine is highly nucleophilic (due to the ethylene linker insulating it from the electron-withdrawing pyridine ring), the nitrile group at the 2-position of the pyridine ring is highly activated. Strong aqueous bases or acids can easily hydrate this nitrile to a pyridine-2-carboxamide. Therefore, amide coupling conditions and subsequent workups must be carefully calibrated to ensure high conversion while preserving the integrity of the nitrile.

Mechanistic Insights & Causality (E-E-A-T)

To design a self-validating and high-yielding protocol, the choice of coupling reagent and base is critical. We must avoid conditions that trigger Pinner-type reactions or premature nitrile hydrolysis[2].

Why HATU for Discovery Scale?

For library synthesis and discovery chemistry (< 1 mmol), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the gold standard[3].

• Causality: HATU generates an highly electrophilic 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen atom in the pyridine ring of HOAt participates in intramolecular hydrogen bonding with the incoming primary amine of 4-(2-aminoethyl)pyridine-2-carbonitrile. This neighboring-group effect accelerates the nucleophilic attack, allowing the reaction to reach completion at room temperature within 1–2 hours, minimizing the time the sensitive nitrile is exposed to the basic environment[3].

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is utilized because its steric bulk prevents it from acting as a nucleophile, ensuring the nitrile remains untouched.

Why T3P for Process Scale-Up?

For scale-up (> 10 mmol), T3P (Propylphosphonic anhydride) is vastly superior to uronium (HATU) or carbodiimide (EDC) reagents[4].

• Causality: T3P operates via a mild phosphonic anhydride activation mechanism. It does not generate explosive byproducts (unlike HOBt/HOAt) and avoids the formation of stubborn urea derivatives. Most importantly, T3P and its byproducts are entirely water-soluble. This allows for a simple water wash during workup, completely bypassing the need for harsh acidic or basic extractions that could degrade the pyridine-2-carbonitrile[4].

Data Presentation: Reagent Comparison

The following table summarizes the performance of standard coupling reagents when reacted with 4-(2-aminoethyl)pyridine-2-carbonitrile and a standard aliphatic/aromatic carboxylic acid.

Coupling Reagent	Base	Solvent	Typical Yield	Nitrile Compatibility	Workup Complexity
HATU	DIPEA	DMF / DCM	>90%	Excellent	Moderate (Requires mild aqueous washes to remove HOAt)
T3P (50% in EtOAc)	DIPEA	EtOAc / DMF	85–95%	Exceptional	Low (Byproducts are highly water-soluble)
EDC·HCl / HOBt	NMM	DCM	75–85%	Good	Moderate (Requires removal of water-soluble urea)

Reaction Workflows & Mechanistic Visualization

Caption: Decision tree for selecting the optimal amide coupling conditions based on reaction scale.

Caption: Mechanistic sequence of HATU-mediated amide bond formation with the primary amine.

Experimental Protocols

Protocol A: HATU-Mediated Coupling (Discovery Scale: 1.0 mmol)

This protocol is self-validating: the color change during activation confirms the formation of the HOAt ester.

• Activation: In an oven-dried 20 mL vial equipped with a magnetic stir bar, dissolve the carboxylic acid (1.0 mmol, 1.0 equiv.) and HATU (1.1 mmol, 1.1 equiv.) in anhydrous DMF (5.0 mL).

• Base Addition: Add DIPEA (3.0 mmol, 3.0 equiv.) dropwise.

  • Self-Validation Check: The solution will rapidly transition from colorless to a distinct pale yellow/orange, indicating the successful generation of the HOAt active ester. Stir for 10 minutes.

• Amine Addition: Add 4-(2-aminoethyl)pyridine-2-carbonitrile (1.05 mmol, 1.05 equiv.) in one portion. Stir the reaction at room temperature (20–25 °C) for 2 hours.

• Quench & Mild Workup (Critical Step): Dilute the reaction mixture with Ethyl Acetate (30 mL). Wash the organic layer sequentially with:

  • Saturated aqueous

    (2 × 15 mL) — Neutralizes HOAt without hydrolyzing the nitrile.

  • Saturated aqueous

    (1 × 15 mL) — Removes excess DIPEA. Do NOT use 1M HCl.

  • Brine (1 × 15 mL).

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace tetramethylurea remains.

Protocol B: T3P-Mediated Coupling (Process Scale-Up: 20.0 mmol)

This protocol prioritizes safety, atom economy, and the absolute preservation of the nitrile under scalable conditions.

• Preparation: To a 250 mL round-bottom flask, add the carboxylic acid (20.0 mmol, 1.0 equiv.), 4-(2-aminoethyl)pyridine-2-carbonitrile (21.0 mmol, 1.05 equiv.), and anhydrous Ethyl Acetate (80 mL).

• Base Addition: Add DIPEA (60.0 mmol, 3.0 equiv.) and stir for 5 minutes to ensure homogeneity.

• T3P Addition: Cool the flask in a water bath (20 °C) to act as a mild heat sink. Dropwise, add T3P (50 wt. % solution in EtOAc, 24.0 mmol, 1.2 equiv.) over 15 minutes using an addition funnel.

  • Self-Validation Check: A mild exotherm should be observed. If the temperature exceeds 30 °C, slow the addition rate.

• Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor by LC-MS or TLC.

• Aqueous Wash: Once complete, add Deionized Water (40 mL) directly to the flask and stir vigorously for 10 minutes. Separate the layers. Wash the organic layer with one additional portion of water (40 mL) and brine (40 mL).

  • Note: The phosphonic acid byproducts partition entirely into the aqueous phase, leaving the pure amide in the organic layer.

• Isolation: Dry over

  , filter, and evaporate to yield the target product, typically requiring no further chromatographic purification.

References

1.[1] Chemsrc. (2025). 4-(2-aminoethyl)pyridine-2-carbonitrile | CAS#:866913-46-4. Retrieved from:[Link] 2.[3] El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. URL:[Link] 3.[2] Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. URL:[Link] 4.[4] Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. URL:[Link]

Sources

• 1. 4-(2-aminoethyl)pyridine-2-carbonitrile | CAS#:866913-46-4 | Chemsrc [chemsrc.com]
• 2. Amide bond formation: beyond the myth of coupling reagents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]

Application Note: 4-(2-Aminoethyl)picolinonitrile in Cysteine Protease Inhibitor Synthesis

This application note details the strategic integration of 4-(2-Aminoethyl)picolinonitrile (CAS 866913-46-4) into the synthesis of reversible covalent cysteine protease inhibitors. This guide is designed for medicinal chemists and drug discovery scientists targeting enzymes such as Cathepsin K, S, L, B, and viral proteases (e.g., SARS-CoV-2 Mpro).

Abstract & Strategic Rationale

The development of cysteine protease inhibitors has evolved from irreversible alkylators (e.g., epoxides, vinyl sulfones) to reversible covalent inhibitors that offer improved safety profiles and tunable residence times. 4-(2-Aminoethyl)picolinonitrile represents a high-value pharmacophore scaffold combining three critical design elements:

• The Warhead (C-2 Nitrile): The nitrile group at the 2-position of the pyridine ring is electronically activated by the electron-withdrawing nitrogen atom. This enhances its electrophilicity, facilitating a reversible nucleophilic attack by the active site cysteine thiolate (Cys25) to form a stable thioimidate adduct .

• The S1 Anchor (Pyridine Ring): The aromatic pyridine core provides rigid structural complementarity to the S1 subsite of papain-like cysteine proteases, often engaging in

  -stacking or hydrophobic interactions.

• The Linker (C-4 Ethylamine): The 2-aminoethyl chain serves as a flexible tether, allowing the attachment of P2 and P3 recognition elements (via amide coupling) to span the active site cleft without inducing steric clash at the catalytic center.

Chemical Biology & Mechanism of Action

Unlike aliphatic nitriles, which often require high concentrations for effective inhibition, heteroaryl nitriles like picolinonitrile are "privileged structures." The electron-deficient nature of the pyridine ring lowers the LUMO energy of the nitrile group, increasing its reactivity toward the catalytic cysteine thiolate pair (Cys-S⁻/His-H⁺).

Thermodynamic Cycle of Inhibition

The inhibition follows a two-step mechanism:

• Non-covalent Binding (

  ): The inhibitor associates with the enzyme active site (S1-S2 pockets).

• Covalent Bond Formation (

  ): The thiolate attacks the nitrile carbon, forming a thioimidate. This step is reversible, preventing the permanent inactivation of off-target nucleophiles, a key advantage over Michael acceptors.

Mechanism Diagram

Figure 1: Kinetic pathway of nitrile-based cysteine protease inhibition.[1] The transition from the non-covalent complex to the thioimidate adduct is the defining characteristic of this scaffold.

Experimental Protocol: Synthesis of P1-P2 Inhibitor Conjugates

This protocol describes the coupling of 4-(2-Aminoethyl)picolinonitrile (Structure 1 ) with a generic N-protected amino acid (Structure 2 , representing the P2 hydrophobic residue, e.g., Boc-L-Leucine) to generate a bioactive inhibitor.

Materials & Reagents

• Amine (1): 4-(2-Aminoethyl)picolinonitrile (CAS 866913-46-4).

• Acid (2): N-Boc-L-Leucine (or relevant P2 scaffold).

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF (Dimethylformamide).

• Purification: Silica gel chromatography or Preparative HPLC.

Step-by-Step Synthesis Workflow

Step 1: Activation of the Carboxylic Acid

• In a flame-dried round-bottom flask, dissolve N-Boc-L-Leucine (1.0 equiv, 1.0 mmol) in anhydrous DMF (5 mL).

• Add DIPEA (2.5 equiv, 2.5 mmol) and stir at 0°C for 5 minutes.

• Add HATU (1.1 equiv, 1.1 mmol) in one portion. Stir at 0°C for 15 minutes to generate the activated ester.

  • Expert Insight: HATU is preferred over EDC/HOBt for this reaction to minimize racemization of the P2 chiral center, which is critical for enzyme recognition.

Step 2: Amide Coupling

• Add 4-(2-Aminoethyl)picolinonitrile (1.0 equiv, 1.0 mmol) dissolved in minimal DMF (1 mL) dropwise to the activated acid mixture.

• Allow the reaction to warm to room temperature (25°C) and stir for 4–6 hours.

• Monitoring: Monitor reaction progress via LC-MS (Target Mass = Molecular Ion + H⁺). The nitrile group is stable under these mild basic conditions.

Step 3: Work-up and Purification

• Dilute the reaction mixture with EtOAc (50 mL) and wash sequentially with:

  • 10% Citric acid (2 x 20 mL) – Removes unreacted amine and DIPEA.

  • Saturated NaHCO₃ (2 x 20 mL) – Removes unreacted acid and HATU byproducts.

  • Brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient).

  • Yield Expectation: 75–85%.

Step 4: Deprotection (Optional, for further chain extension)

• Dissolve the Boc-protected intermediate in CH₂Cl₂ (5 mL).

• Add TFA (Trifluoroacetic acid) (1 mL) and stir at room temperature for 1 hour.

• Concentrate in vacuo to yield the TFA salt of the amine, ready for P3 coupling.

Synthesis Diagram

Figure 2: Amide coupling workflow for attaching the picolinonitrile warhead to a P2 amino acid.

Biochemical Validation: IC50 Determination

Once synthesized, the inhibitor's potency must be validated against the target protease (e.g., Cathepsin K).

Assay Conditions

• Buffer: 50 mM Sodium Acetate, pH 5.5, 2.5 mM DTT, 2.5 mM EDTA.

  • Note: DTT is essential to keep the active site cysteine reduced.

• Substrate: Z-Phe-Arg-AMC (Fluorogenic).

• Enzyme: Recombinant Human Cathepsin K (1-5 nM final concentration).

Protocol

• Preparation: Prepare a 10-point dilution series of the inhibitor in DMSO (Final DMSO < 1%).

• Incubation: Incubate Enzyme + Inhibitor in buffer for 30 minutes at 25°C to allow equilibrium binding.

• Initiation: Add Substrate (Z-Phe-Arg-AMC, 10 µM) to initiate the reaction.

• Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) continuously for 20 minutes.

• Analysis: Calculate the initial velocity (

  ) for each concentration. Fit data to the 4-parameter logistic equation to determine IC50.

Data Interpretation Table[2]

Parameter	Value Range (Potent Inhibitor)	Interpretation
IC50	< 50 nM	Indicates strong binding affinity.
Hill Slope	~ 1.0	Suggests 1:1 stoichiometry and no aggregation.
Reversibility	> 80% Recovery	After rapid dilution, enzyme activity should recover (unlike vinyl sulfones).

References

• Falgueyret, J. P., et al. (2001). "Novel, nonpeptidic cyananamides as potent and reversible inhibitors of human cathepsins K and L." Journal of Medicinal Chemistry.

• Greenspan, P. D., et al. (2001). "Identification of dipeptidyl nitriles as potent and selective inhibitors of cathepsin K." Journal of Medicinal Chemistry.

• Löser, R., & Fittkau, S. (2005). "Cyanomethyl ketones and nitriles as inhibitors of cysteine proteases." Current Medicinal Chemistry.

• Altmann, E., et al. (2004). "Novel nitrile-based cathepsin K inhibitors: design, synthesis, and crystallographic analysis." Journal of Medicinal Chemistry.

• Chemical Source Data. (2025). "4-(2-Aminoethyl)pyridine-2-carbonitrile (CAS 866913-46-4)." ChemSrc.

Sources

• 1. Frontiers | Cysteine protease inhibition by nitrile-based inhibitors: a computational study [frontiersin.org]

Application Note: Reaction Conditions for Functionalizing the Primary Amine in Picolinonitriles

Executive Summary

In drug discovery and materials science, the aminopicolinonitrile scaffold frequently emerges as a highly desirable, yet synthetically challenging, building block. The primary amine in this system (e.g., 5-amino-2-pyridinecarbonitrile) is severely electron-deficient. The strong electron-withdrawing nature of both the C2-nitrile group and the pyridine nitrogen drastically diminishes the amine's nucleophilicity. Furthermore, these moieties act as potent bidentate ligands that can poison transition-metal catalysts.

As a Senior Application Scientist, I have designed this protocol guide to bypass these inherent bottlenecks. Rather than relying on brute-force thermal conditions—which often lead to nitrile hydrolysis or degradation—this guide details three field-proven, causality-driven strategies: Direct Nucleophilic Substitution (SNAr) with highly activated electrophiles, Sandmeyer-Type Diazotization under strictly anhydrous conditions, and Electrochemical Ni-Catalyzed C-N Coupling .

Chemical Context & Reactivity Profile

To successfully functionalize the primary amine, the reaction environment must be tailored to overcome the substrate's electronic deactivation. The logic governing these transformations is visualized below.

Figure 1: Functionalization pathways of aminopicolinonitriles via SNAr, Sandmeyer, and electrolysis.

Strategy I: Direct Nucleophilic Substitution (SNAr)

Mechanistic Causality

Because the primary amine of 5-aminopicolinonitrile is a remarkably poor nucleophile, functionalization requires a highly reactive electrophile like cyanuric chloride. Cyanuric chloride possesses three labile chlorine atoms, but their reactivity decreases stepwise upon substitution. By conducting the reaction in dry acetone at 0–5 °C, the first substitution is kinetically isolated. The low temperature suppresses the thermal activation required for the second chlorine to react, ensuring high selectivity for the mono-substituted product. Dry acetone is critical to prevent the competitive hydrolysis of cyanuric chloride into cyanuric acid[1].

Protocol: Synthesis of Triazinyl-Aminopicolinonitrile

Reagents: 5-aminopicolinonitrile (1.0 equiv), Cyanuric chloride (1.2 equiv), Dry Acetone.

• Equipment Setup: Utilize a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer under a nitrogen atmosphere.

• Reagent Dissolution: Dissolve 5-aminopicolinonitrile (10.0 mmol) in dry acetone (30 mL). Cool the solution to 0–5 °C using an ice-water bath.

• Electrophile Addition: Slowly add cyanuric chloride (12.0 mmol) in small portions over 15 minutes. Caution: The first substitution is highly exothermic.

• Reaction Maturation: Stir at 0–5 °C for 1 hour, then remove the cooling bath and stir at room temperature for 5 hours[1],[2].

• Isolation: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate (100 mL) and wash with water (3 x 30 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate to yield the mono-substituted triazine (Expected yield: ~78%).

Self-Validation Check: The reaction mixture should remain a clear solution or fine suspension at 0–5 °C. If a rapid temperature spike occurs during addition, di-substitution is likely taking place, indicating that the cyanuric chloride was added too quickly.

Strategy II: Sandmeyer-Type Diazotization and Fluorination

Mechanistic Causality

Aqueous diazotization of aminopicolinonitriles using HCl and NaNO₂ is notoriously inefficient. The electron-withdrawing cyano group destabilizes the diazonium intermediate, making it highly susceptible to nucleophilic attack by water, yielding an undesired hydroxypyridine (phenol) byproduct. Furthermore, aqueous acidic conditions can hydrolyze the nitrile to an amide. Utilizing HF·pyridine (Olah's reagent) provides a strictly anhydrous, highly concentrated source of both acidic protons and fluoride nucleophiles. This environment stabilizes the diazonium salt long enough to undergo controlled dediazoniation, driving the equilibrium exclusively toward the fluorinated picolinonitrile[3].

Protocol: Synthesis of 5-Fluoropicolinonitrile

Reagents: 5-aminopicolinonitrile (1.0 equiv), HF·pyridine, NaNO₂ (1.5 equiv).

• Equipment Setup: Use a PTFE or highly resistant polymer round-bottom flask (Glass will be etched by HF). Purge the system with N₂.

• Solvent Addition: Add 5-aminopicolinonitrile (2.44 mmol) to the flask. Cool to 0 °C using an ice bath. Carefully add HF·pyridine (5 mL) under N₂. A pale brown solution will form.

• Diazotization: Add NaNO₂ (3.62 mmol) in 4 equal aliquots with vigorous stirring[3].

• Thermal Maturation: Stir at 0 °C for 20 minutes, then remove the ice bath and allow the reaction to warm to room temperature for an additional hour.

• Workup: Carefully quench the reaction by pouring it over ice and neutralizing it with saturated NaHCO₃. Extract with EtOAc (3 x 10 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

Self-Validation Check: The successful generation of the diazonium species is visually confirmed by the immediate evolution of nitrogen gas and a distinct color shift to green[3]. If no gas evolution is observed, the diazotization has failed, likely due to degraded NaNO₂.

Strategy III: Electrochemical Ni-Catalyzed C-N Coupling

Mechanistic Causality

Traditional thermal Buchwald-Hartwig aminations of aminopicolinonitriles often fail because the nitrile and pyridine nitrogens act as bridging ligands, sequestering the palladium or nickel catalyst into inactive complexes. By shifting to an electrochemical regime with a Nickel catalyst and TEMPO as a redox mediator, the reaction proceeds via a radical Ni(I)/Ni(III) pathway. The anodic oxidation generates reactive radical intermediates that bypass the traditional oxidative addition/reductive elimination bottleneck, preventing the catalyst from resting in a state susceptible to poisoning by the picolinonitrile substrate[4].

Protocol: N-Arylation of 6-Aminopicolinonitrile

Reagents: 6-aminopicolinonitrile (1.0 equiv), Aryl Halide (1.0 equiv), NiCl₂·DME (15 mol%), bpy (15 mol%), DBU (2.0 equiv), TBAB (1.0 equiv), TEMPO (30 mol%).

• Cell Setup: Use a dried 25 mL undivided electrochemical reaction tube equipped with a Nickel anode and a Nickel cathode.

• Reagent Loading: Add 6-aminopicolinonitrile (0.3 mmol), aryl halide (0.3 mmol), NiCl₂·DME (15 mol%), 2,2'-bipyridine (bpy, 15 mol%), DBU (0.6 mmol), TBAB (0.3 mmol), and TEMPO (30 mol%)[4].

• Solvent Addition: Add N,N-dimethylacetamide (DMA, 3.0 mL) and H₂O (10.0 μL). Purge the solution with Argon for 10 minutes.

• Electrolysis: Apply a constant current of 3 mA for 10 hours at 60 °C with vigorous stirring (800 rpm)[4].

• Workup & Purification: Dilute the mixture with water (15 mL) and extract with ethyl acetate (3 x 15 mL). Purify via silica gel column chromatography (Petroleum Ether/Ethyl Acetate = 2:1).

Self-Validation Check: The operational voltage of the cell should stabilize within the first 30 minutes. A continuous, sharp spike in voltage indicates electrode passivation, often caused by insufficient electrolyte (TBAB) or solvent depletion.

Quantitative Data & Condition Optimization

To ensure reproducibility, the critical parameters for the electrochemical C-N coupling are summarized below. Deviations from these optimized conditions typically result in catalyst poisoning or anodic over-oxidation of the primary amine.

Table 1: Optimization Parameters for Electrochemical C-N Coupling of Aminopicolinonitriles

Parameter	Reagent / Condition	Functional Role & Mechanistic Causality
Catalyst	NiCl₂·DME (15 mol%)	Provides the Ni(II) precatalyst; the DME ligand is easily displaced by the substrate to initiate the catalytic cycle.
Ligand	2,2'-bipyridine (15 mol%)	Stabilizes high-valent Ni intermediates and prevents catalyst aggregation/precipitation on the electrodes.
Base	DBU (2.0 equiv.)	Non-nucleophilic strong base that neutralizes generated acid without hydrolyzing the sensitive nitrile group.
Mediator	TEMPO (30 mol%)	Acts as a redox mediator to facilitate single-electron transfer (SET) at the anode, enabling the radical pathway.
Electrolyte	TBAB (1.0 equiv.)	Ensures sufficient ionic conductivity within the DMA solvent matrix, preventing voltage spikes.
Current	3 mA (Constant, 10h)	Maintains a steady turnover rate, preventing anodic over-oxidation and degradation of the amine.

References

• Title : Supporting Information - The Royal Society of Chemistry | Source : rsc.org | URL : 4

• Title : PROPAN-1-AMINE DERIVATIVES AS CETP INHIBITORS FOR THE TREATMENT OF ATHEROSCLEROSIS AND CARDIOVASCULAR DISEASES - Patent 2094643 | Source : epo.org | URL :3

• Title : WO2016059647A2 - Triaminotriazine picolinonitrile derivatives as potent reverse transcriptase inhibitor of hiv-1 | Source : google.com/patents | URL : 1

• Title : (PDF) Synthesis and antimicrobial activity of 2,4,6-substituted -S-triazine derivatives | Source : researchgate.net | URL : 2

Sources

• 1. WO2016059647A2 - Triaminotriazine picolinonitrile derivatives as potent reverse transcriptase inhibitor of hiv-1 - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. N-((3-BENZYL)-2,2-(BIS-PHENYL)-PROPAN-1-AMINE DERIVATIVES AS CETP INHIBITORS FOR THE TREATMENT OF ATHEROSCLEROSIS AND CARDIOVASCULAR DISEASES - Patent 2094643 [data.epo.org]
• 4. rsc.org [rsc.org]

Application Notes &amp; Protocols: Heterocycle Formation Using the Nitrile and Amino Moieties of 4-(2-Aminoethyl)picolinonitrile

An In-Depth Technical Guide

Introduction: The Strategic Value of 4-(2-Aminoethyl)picolinonitrile

4-(2-Aminoethyl)picolinonitrile is a versatile bifunctional building block of significant interest to researchers in medicinal chemistry and drug development. Its structure strategically combines a nucleophilic primary amine on an ethyl side chain with an electrophilic nitrile group attached to an electron-deficient pyridine ring. This unique arrangement allows for a diverse range of cyclization strategies to construct novel heterocyclic scaffolds, which are foundational cores of numerous pharmaceutical agents. The pyridine ring itself can participate in intramolecular electrophilic substitution reactions, albeit under specific activating conditions, while the nitrile group offers a gateway to nitrogen-containing heterocycles through cycloaddition and condensation pathways.

This guide provides a detailed exploration of established and adaptable synthetic strategies for leveraging 4-(2-Aminoethyl)picolinonitrile in the formation of complex heterocyclic systems. We will delve into the mechanistic underpinnings of these transformations, provide robust experimental protocols, and discuss the critical parameters that govern reaction outcomes.

Strategy 1: Synthesis of Dihydroisoquinoline Analogs via the Bischler-Napieralski Reaction

The Bischler-Napieralski reaction is a powerful method for synthesizing 3,4-dihydroisoquinolines through the intramolecular cyclization of β-arylethylamides.[1][2] This reaction typically requires an electron-rich aromatic ring to facilitate electrophilic attack. While the pyridine ring in our substrate is electron-deficient, this challenge can be overcome with potent dehydrating agents that generate a highly reactive nitrilium ion intermediate capable of cyclizing onto the ring.[1][3]

Mechanistic Rationale

The process begins with the acylation of the primary amine of 4-(2-aminoethyl)picolinonitrile to form the requisite N-acyl precursor. This amide is then treated with a strong dehydrating agent, such as phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅).[2][4] The dehydrating agent activates the amide carbonyl, leading to the formation of a key nitrilium ion intermediate.[1][3] This potent electrophile then undergoes an intramolecular electrophilic aromatic substitution onto the C5 position of the pyridine ring, followed by rearomatization to yield the target dihydro-aza-isoquinoline scaffold.

Experimental Workflow Diagram

Caption: Workflow for Bischler-Napieralski synthesis.

Detailed Protocol: Synthesis of a Dihydro-aza-isoquinoline Derivative

Part A: Acylation of 4-(2-Aminoethyl)picolinonitrile

• Setup: To a dry, round-bottom flask under a nitrogen atmosphere, add 4-(2-aminoethyl)picolinonitrile (1.0 eq) and dissolve in anhydrous dichloromethane (DCM, 0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the solution with stirring.

• Acylating Agent: Slowly add the desired acyl chloride (e.g., benzoyl chloride, 1.1 eq) dropwise over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude N-acyl intermediate by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the pure amide.

Part B: Bischler-Napieralski Cyclization

• Setup: In a flask equipped with a reflux condenser and under a nitrogen atmosphere, dissolve the N-acyl intermediate (1.0 eq) in anhydrous toluene or acetonitrile (0.1 M).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 3.0-5.0 eq) to the solution at room temperature. For less reactive substrates, a combination of POCl₃ and P₂O₅ can be more effective.[4]

• Heating: Heat the reaction mixture to reflux (typically 80-110 °C) and maintain for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: After completion, cool the reaction mixture to room temperature and then slowly pour it onto crushed ice with vigorous stirring.

• Basification: Carefully basify the aqueous solution with concentrated ammonium hydroxide or 6M NaOH to a pH of 9-10.

• Extraction: Extract the product with DCM or ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography to obtain the desired 3,4-dihydro-aza-isoquinoline derivative.

Data Summary Table

Acylating Agent	Dehydrating Agent	Solvent	Temperature (°C)	Approx. Yield (%)
Benzoyl Chloride	POCl₃	Toluene	110	65-75
Acetyl Chloride	P₂O₅ / POCl₃	Acetonitrile	82	70-80
Phenylacetyl Chloride	Tf₂O / DMAP	Dichloromethane	25	55-65

Strategy 2: Tetrahydro-β-carboline Analogs via the Pictet-Spengler Reaction

The Pictet-Spengler reaction is a cornerstone of heterocyclic synthesis, involving the condensation of a β-arylethylamine with an aldehyde or ketone to form an iminium ion, which then undergoes an intramolecular ring-closing reaction.[5][6] The 4-(2-aminoethyl)pyridine moiety is a direct substrate for this transformation, where the pyridine ring acts as the nucleophile for the cyclization step.

Mechanistic Rationale

The reaction is typically catalyzed by a Brønsted or Lewis acid.[5] The primary amine of 4-(2-aminoethyl)picolinonitrile condenses with a carbonyl compound (e.g., formaldehyde, acetaldehyde) to form a Schiff base. Under acidic conditions, the imine nitrogen is protonated to generate a highly electrophilic iminium ion. This ion is then attacked by the electron density of the pyridine ring at the C3 position in an intramolecular electrophilic substitution. Subsequent deprotonation re-establishes aromaticity and yields the final tetrahydro-pyridopyridine product, an analog of tetrahydro-β-carboline. While less nucleophilic than indoles, pyridine rings can effectively participate, sometimes requiring slightly elevated temperatures or stronger acids.[5]

Reaction Mechanism Diagram

Caption: Mechanism of the Pictet-Spengler reaction.

Detailed Protocol: Synthesis of a Tetrahydro-pyridopyridine

• Setup: Dissolve 4-(2-aminoethyl)picolinonitrile (1.0 eq) in a suitable solvent such as methanol or a mixture of toluene/trifluoroacetic acid (TFA).

• Carbonyl Addition: Add the aldehyde or ketone (1.1-1.5 eq) to the solution. For simple aldehydes like formaldehyde, aqueous formalin can be used.

• Acid Catalyst: If not using TFA as the solvent, add a catalytic amount of a strong acid (e.g., TFA, 10 mol%; or concentrated HCl).

• Reaction: Stir the reaction mixture at room temperature or heat to 50-70 °C for 8-24 hours. The optimal temperature depends on the reactivity of the carbonyl compound and the pyridine ring.

• Monitoring: Track the formation of the product using LC-MS or TLC.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Redissolve the residue in DCM and wash with a saturated sodium bicarbonate solution to neutralize the acid. Separate the organic layer, dry it over sodium sulfate, and concentrate. Purify the crude product via flash column chromatography or recrystallization to yield the pure tetrahydro-pyridopyridine.

Data Summary Table

Carbonyl Compound	Acid Catalyst	Solvent	Temperature (°C)	Approx. Yield (%)
Formaldehyde (37% aq)	TFA	Dichloromethane	25	80-90
Acetaldehyde	HCl	Methanol	50	75-85
Acetone	p-TsOH	Toluene	80	60-70
Benzaldehyde	TFA	Toluene	80	70-80

Strategy 3: Synthesis of Substituted Imidazoles

The nitrile group of the picolinonitrile core is an excellent electrophile for constructing imidazole rings. Several classical methods can be adapted, such as the Radiszewski synthesis, which traditionally involves a dicarbonyl compound, an aldehyde, and ammonia.[7][8] Modern variations allow for the direct coupling of nitriles with other reagents under base- or metal-catalyzed conditions.[9][10]

Mechanistic Rationale

One viable approach is a base-mediated deaminative coupling.[9] In this strategy, a benzylamine derivative is deprotonated by a strong base (e.g., potassium tert-butoxide) to form an anion. This anion then acts as a nucleophile, attacking the electrophilic carbon of the picolinonitrile. The resulting intermediate can then undergo intramolecular cyclization and subsequent aromatization (often via oxidation or elimination) to form a highly substituted imidazole ring, with the picolinyl group at the C2 position.

Proposed Synthetic Pathway Diagram

Sources

• 1. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 2. Bischler-Napieralski Reaction [organic-chemistry.org]
• 3. Bischler-Napieralski Reaction (Chapter 9) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, Reactions and Medicinal Uses of Imidazole | Pharmaguideline [pharmaguideline.com]
• 8. zenodo.org [zenodo.org]
• 9. Imidazole synthesis by transition metal free, base-mediated deaminative coupling of benzylamines and nitriles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Imidazole synthesis [organic-chemistry.org]

Technical Notes & Optimization

Preventing nitrile hydrolysis during 4-(2-Aminoethyl)picolinonitrile workup

A Guide to Preventing Nitrile Hydrolysis During Workup and Purification

Welcome to the Technical Support Center for 4-(2-Aminoethyl)picolinonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of handling this molecule, with a specific focus on preventing the unwanted hydrolysis of the nitrile group during reaction workup and purification. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is nitrile hydrolysis, and why is it a concern for 4-(2-Aminoethyl)picolinonitrile?

A1: Nitrile hydrolysis is a chemical reaction where a nitrile group (-C≡N) reacts with water to form a carboxylic acid (-COOH) or an amide (-CONH2) as an intermediate.[1][2] This process can be catalyzed by either acidic or basic conditions.[1][2]

For 4-(2-Aminoethyl)picolinonitrile, this is a significant concern due to the presence of two basic centers: the primary amine of the ethylamine side chain and the nitrogen atom of the pyridine ring. Under acidic conditions, these basic sites can become protonated, which can activate the nitrile group towards nucleophilic attack by water. Conversely, under strongly basic conditions, direct attack of hydroxide ions on the nitrile carbon can occur.[2] The proximity of the amino group could potentially also influence the reaction rate. The resulting hydrolysis product, 4-(2-aminoethyl)picolinic acid, has vastly different physical and chemical properties, which can compromise the yield and purity of your desired product.

Q2: What are the primary products of 4-(2-Aminoethyl)picolinonitrile hydrolysis?

A2: The hydrolysis of 4-(2-Aminoethyl)picolinonitrile proceeds in two main stages. The initial product is the corresponding amide, 4-(2-aminoethyl)picolinamide. With continued exposure to hydrolytic conditions (acid or base), this amide will be further hydrolyzed to the final product, 4-(2-aminoethyl)picolinic acid.[1] In many cases, the amide intermediate is not isolated, and the reaction proceeds directly to the carboxylic acid, especially under harsh conditions.

Q3: At what pH is 4-(2-Aminoethyl)picolinonitrile most susceptible to hydrolysis?

A3: 4-(2-Aminoethyl)picolinonitrile is most susceptible to hydrolysis at both low pH (acidic) and high pH (strongly basic) conditions. The molecule possesses two basic functional groups: the primary amine on the ethyl side chain and the pyridine nitrogen. The pKa of the conjugate acid of the pyridine nitrogen is approximately 5.2, while the pKa of a primary alkylamine is typically around 10-11. Therefore, in strongly acidic solutions (pH < 5), both nitrogens will be protonated. In strongly basic solutions (pH > 11), the primary amine will be in its free base form. The optimal pH range for stability during workup is generally considered to be neutral to slightly basic, from pH 7 to 9 . Within this window, the concentration of both H+ and OH- ions is minimized, thus reducing the rate of both acid- and base-catalyzed hydrolysis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the workup of 4-(2-Aminoethyl)picolinonitrile and provides detailed protocols to mitigate them.

Scenario 1: My NMR/LC-MS analysis shows the presence of a carboxylic acid or amide impurity.

Problem: You are observing the formation of 4-(2-aminoethyl)picolinic acid or 4-(2-aminoethyl)picolinamide, indicating that nitrile hydrolysis has occurred during your workup.

Root Cause Analysis: This is a classic sign of exposure to harsh pH conditions (either too acidic or too basic) for a prolonged period, or at elevated temperatures during the workup.

Solution: The Mild Bicarbonate Workup

This protocol is designed to maintain a pH range that minimizes nitrile hydrolysis while effectively removing acidic impurities.

Step-by-Step Protocol:

• Quenching: After your reaction is complete, cool the reaction mixture to 0-5 °C in an ice bath. This reduces the rate of all chemical reactions, including potential hydrolysis.

• Solvent Addition: Dilute the cooled reaction mixture with an appropriate organic solvent in which your product is soluble (e.g., ethyl acetate, dichloromethane).

• Neutralization and Washing:

  • Transfer the mixture to a separatory funnel.

  • Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Add it slowly, especially if your reaction was conducted under acidic conditions, as CO₂ gas evolution can cause pressure buildup.

  • Gently swirl and vent the funnel frequently.

  • Shake the funnel, allow the layers to separate, and remove the aqueous layer.

  • Repeat the wash with saturated sodium bicarbonate solution until the aqueous layer is neutral to slightly basic (test with pH paper, aiming for pH 7-8).

  • Finally, wash the organic layer with brine (saturated aqueous NaCl solution) to remove residual water and break up any emulsions.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent.

  • Concentrate the organic solution under reduced pressure at a low temperature (< 40 °C) to obtain your crude 4-(2-Aminoethyl)picolinonitrile.

Causality Behind the Choices:

• Sodium Bicarbonate: A weak base, it is strong enough to neutralize most acids but not so strong as to significantly promote base-catalyzed nitrile hydrolysis.

• Low Temperature: Chemical reactions, including hydrolysis, are significantly slower at lower temperatures.

• Brine Wash: Reduces the solubility of the organic product in the aqueous layer, improving yield.

Scenario 2: I'm experiencing low product recovery after aqueous extraction.

Problem: Your final yield of 4-(2-Aminoethyl)picolinonitrile is significantly lower than expected.

Root Cause Analysis: Due to its basic amino groups, your product can become protonated during an acidic wash and partition into the aqueous layer. Conversely, its polarity may lead to some solubility in the aqueous phase even under neutral or slightly basic conditions, especially if emulsions form.

Solution: pH-Controlled Extraction and Back-Extraction

This protocol ensures your product remains in its neutral, less water-soluble form in the organic layer.

Step-by-Step Protocol:

• Initial Workup: Follow the "Mild Bicarbonate Workup" as described in Scenario 1 to neutralize any acidic components.

• Separation: Carefully separate the organic layer. Do not discard the aqueous layers yet.

• Back-Extraction (Optional but Recommended):

  • Combine all aqueous washes from the initial workup.

  • Adjust the pH of the combined aqueous layers to ~9 with a suitable base if necessary (e.g., dilute NaOH, added cautiously while monitoring pH). This ensures your product is in its free base form.

  • Extract this pH-adjusted aqueous solution one or two more times with fresh organic solvent (e.g., ethyl acetate). This will recover any product that had partitioned into the aqueous phase.

• Combine and Finalize:

  • Combine all organic layers.

  • Wash the combined organic layers with brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Data Presentation: Critical Workup Parameters

Parameter	Recommended Condition	Rationale
pH Range	7.0 - 9.0	Minimizes both acid and base-catalyzed nitrile hydrolysis.
Washing Reagent	Saturated Sodium Bicarbonate (NaHCO₃)	Mild base that neutralizes acids without significantly increasing the rate of hydrolysis.
Temperature	0 - 25 °C	Reduces the rate of all chemical reactions, including degradation.
Contact Time	Minimize	Less time in contact with the aqueous phase reduces the opportunity for hydrolysis.

Advanced Strategy: Amine Protection

For particularly sensitive substrates or multi-step syntheses where the nitrile must be preserved through various reaction conditions, protection of the primary amine is a robust strategy.

Q4: When should I consider protecting the amino group?

A4: Consider amine protection when:

• Your reaction conditions are strongly acidic or basic.

• You are performing a reaction that is incompatible with a free primary amine.

• You are experiencing persistent problems with hydrolysis or low yields during workup.

Common Protecting Groups for Amines:

Protecting Group	Abbreviation	Protection Conditions	Deprotection Conditions
tert-Butoxycarbonyl	Boc	(Boc)₂O, base (e.g., Et₃N, NaOH)	Strong acid (e.g., TFA, HCl)
Benzyloxycarbonyl	Cbz or Z	Benzyl chloroformate, base	Catalytic hydrogenation (e.g., H₂, Pd/C)
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu, base	Base (e.g., piperidine)

Visualization of the Decision-Making Process

Caption: Decision workflow for workup strategy.

References

• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Jove. (2025, May 22). Video: Nitriles to Carboxylic Acids: Hydrolysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Chemistry Steps. (2021, September 25). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• Clark, J. (n.d.). hydrolysis of nitriles. Chemguide. Retrieved from [Link]

Sources

• 1. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Purification methods for 4-(2-Aminoethyl)picolinonitrile crude mixtures

Welcome to the Technical Support Center for Chemical Development. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges associated with isolating 4-(2-Aminoethyl)picolinonitrile .

This molecule presents a unique bifunctional challenge: it contains a highly basic primary aliphatic amine (prone to severe hydrogen bonding and oxidation) and an electron-deficient picolinonitrile group (susceptible to hydrolysis under harsh aqueous conditions). Standard purification templates often fail here, leading to poor yields, degraded products, or irreversible column binding.

Below, you will find a causality-driven troubleshooting guide, validated step-by-step protocols, and a decision workflow to ensure your purification is successful on the first attempt.

Purification Decision Workflow

To determine the most efficient purification route, you must first assess your crude impurity profile.

Decision tree for selecting the optimal purification route for 4-(2-Aminoethyl)picolinonitrile.

Troubleshooting Guides & FAQs

Q1: Why does my compound streak across the entire TLC plate and co-elute with impurities during silica gel chromatography? The Causality: The primary aliphatic amine in 4-(2-Aminoethyl)picolinonitrile is highly basic (pKa ~9.5). Normal-phase silica gel contains unreacted silanol groups (-SiOH) which are weakly acidic (pKa ~4.5–5.5). When your compound enters the column, an acid-base reaction occurs, forming strong ionic interactions rather than simple polar interactions. This leads to irreversible binding and severe peak tailing. The Solution: You must chemically mask the active silanol sites. Pre-treat your silica column and dope your mobile phase with 1–5% Triethylamine (TEA) or use a Dichloromethane/Methanol/Ammonium Hydroxide system. The volatile base competitively binds the acidic silanol sites, allowing your target amine to elute as a sharp, predictable band, a standard practice supported by the [1].

Q2: I attempted an acid-base liquid-liquid extraction (LLE), but my recovery was <20%. Where did my product go? The Causality: There are two failure points here. First, 4-(2-Aminoethyl)picolinonitrile is highly polar. Even when fully deprotonated (freebase form) at pH > 10, it retains significant aqueous solubility. If you extracted with pure Ethyl Acetate or Hexanes, the partition coefficient strongly favored the aqueous layer. Second, prolonged exposure to strong aqueous bases (e.g., 1M NaOH) or acids can hydrolyze the sensitive nitrile (-CN) group into an amide or carboxylic acid. The Solution: Use a mild base like saturated aqueous

to adjust the pH to ~10, and perform the extraction immediately at 0°C to protect the nitrile. To overcome the high aqueous solubility, extract using a highly polar organic mixture: Chloroform/Isopropanol (3:1 v/v) or DCM/MeOH (9:1 v/v) .

Q3: How do I easily separate my target compound from unreacted precursors that lack an amine group? The Causality: If your starting material was a neutral or weakly basic pyridine derivative (e.g., a halogenated picolinonitrile), it lacks the primary amine's high pKa. The Solution: Utilize Strong Cation Exchange (SCX) chromatography. The sulfonic acid resin will selectively protonate and trap the primary amine. Neutral impurities will wash straight through the cartridge. You then release the pure product using an ammonia/methanol solution [2].

Validated Experimental Protocols

Protocol A: Amine-Deactivated Normal Phase Chromatography

Use this protocol when separating the target from structurally similar amine byproducts.

• Column Preparation: Slurry pack silica gel using Dichloromethane (DCM) containing 2% Triethylamine (TEA) (v/v). Allow the slurry to settle and flush with 2 column volumes (CV) of the same solvent to fully deactivate the silanol groups.

• Sample Loading: Dissolve the crude 4-(2-Aminoethyl)picolinonitrile in a minimal amount of DCM. If solubility is poor, add up to 5% Methanol. Dry-loading onto Celite is acceptable, provided the Celite is also pre-treated with TEA.

• Elution Gradient:

  • Step 1: Elute with 2 CV of DCM / 2% TEA (Washes away lipophilic impurities).

  • Step 2: Transition to DCM / Methanol / TEA (95:3:2 v/v).

  • Step 3: Gradually increase Methanol to 10% until the target compound elutes.

• Validation Checkpoint: Spot the collected fractions on a TLC plate and stain with Ninhydrin. Heat the plate; a distinct purple spot confirms the presence of the primary amine. If the spot remains stuck at the baseline, your mobile phase requires a higher concentration of base [3].

• Isolation: Pool the product-containing fractions and concentrate under reduced pressure. Crucial: To remove residual TEA, co-evaporate the resulting oil 3 times with Toluene, then dry under high vacuum.

Protocol B: Strong Cation Exchange (SCX) Catch-and-Release

Use this protocol for rapid isolation from neutral starting materials (Scale: < 2 grams).

• Conditioning: Condition a pre-packed SCX cartridge (propylsulfonic acid silica) with 3 CV of Methanol, followed by 3 CV of DCM.

• Loading: Dissolve the crude mixture in DCM/Methanol (1:1 v/v) and load it onto the cartridge at a flow rate of 1-2 drops per second. The primary amine will protonate and bind ionically to the resin.

• Washing (The "Catch"): Wash the cartridge with 5 CV of DCM, followed by 5 CV of pure Methanol.

  • Validation Checkpoint: Analyze the flow-through via LC-MS or TLC. It should contain unreacted precursors and zero target mass, confirming quantitative capture.

• Elution (The "Release"): Elute the target compound using 3 CV of 2.0 M Ammonia in Methanol . The ammonia deprotonates the target amine, breaking the ionic bond.

• Isolation: Evaporate the methanolic ammonia eluate under reduced pressure to yield the highly pure 4-(2-Aminoethyl)picolinonitrile freebase.

Performance Metrics & Method Comparison

Use the following quantitative data to select the appropriate method based on your current scale and impurity profile.

Purification Method	Optimal Scale	Target Impurity Profile	Typical Yield	Final Purity	Key Advantage
SCX Catch & Release	< 2 grams	Neutral/Acidic precursors	85 - 95%	> 95%	Rapid; eliminates the need for gradient chromatography.
Modified Silica Gel	1 - 50 grams	Structurally similar amines	70 - 85%	> 98%	High resolution of complex, multi-component mixtures.
Acid-Base LLE	> 50 grams	Inorganic salts, lipophilics	60 - 80%	~ 90%	Highly scalable; low solvent cost for initial bulk cleanup.

References

• Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids Chemical Science (Royal Society of Chemistry) URL:[Link]

• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography Analytical Biochemistry (PubMed) URL:[Link]

Technical Support Center: A Researcher's Guide to Removing Residual Solvents from 4-(2-Aminoethyl)picolinonitrile Oils

Welcome to the technical support center for the purification of 4-(2-Aminoethyl)picolinonitrile. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in removing residual solvents from this viscous, oily compound. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide practical, in-depth solutions to common issues encountered during experimental work.

Understanding the Challenge: The Nature of 4-(2-Aminoethyl)picolinonitrile

4-(2-Aminoethyl)picolinonitrile is a polar, viscous oil at room temperature. Its primary amine and nitrile functionalities, coupled with the pyridine ring, contribute to its polarity and potential to form strong intermolecular interactions with a variety of solvents. This can make complete solvent removal particularly challenging, often resulting in a viscous oil that retains significant amounts of residual solvent even after standard evaporation techniques.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I've performed a reaction to synthesize 4-(2-Aminoethyl)picolinonitrile and after a standard workup and rotary evaporation, my product is a viscous oil that still contains a significant amount of solvent (e.g., Ethyl Acetate, Dichloromethane, Methanol). Why is this happening and what is the first step I should take?

Answer: This is a common issue arising from the polar nature of your compound. The primary amine and nitrile groups can form strong hydrogen bonds with polar protic solvents like methanol, and dipole-dipole interactions with aprotic polar solvents like ethyl acetate and dichloromethane. These interactions can make it difficult to remove the final traces of solvent by simple rotary evaporation.

Initial Troubleshooting Steps:

• Azeotropic Removal: One of the most effective initial steps is to perform an azeotropic distillation. This technique involves adding a solvent that forms a low-boiling azeotrope with the residual solvent, effectively "chasing" it out during evaporation.[1][2][3]

  • For residual Ethyl Acetate or Dichloromethane: Add toluene to your oily product and re-concentrate on the rotary evaporator. Repeat this process 2-3 times. Toluene forms azeotropes with many common organic solvents, facilitating their removal at a lower temperature than their individual boiling points.

  • For residual Methanol: Cyclohexane is a good option for forming an azeotrope with methanol. Add cyclohexane and re-concentrate. Repeat as necessary.

• High Vacuum Drying: After azeotropic removal, subjecting your sample to high vacuum (typically <1 mbar) for an extended period (several hours to overnight) at a slightly elevated temperature (e.g., 30-40 °C, provided your compound is thermally stable) can be very effective.[4][5] The increased temperature provides the necessary energy for the solvent molecules to overcome their interaction with your product, while the high vacuum lowers their boiling point.

Q2: I'm using a rotary evaporator, but my sample keeps "bumping" or foaming, leading to sample loss. How can I prevent this?

Answer: Bumping and foaming are common problems when dealing with viscous oils and high-boiling point solvents.[6][7] Bumping occurs due to the sudden, violent boiling of the liquid, while foaming is often caused by the presence of surfactants or the viscosity of the sample.

Strategies to Prevent Bumping and Foaming:

• Gradual Application of Vacuum: Avoid applying a high vacuum too quickly. Gradually decrease the pressure to allow for controlled boiling.[6][8]

• Controlled Heating: Do not overheat the water bath. A general guideline is the "Delta-20 rule," where the heating bath temperature is about 20°C higher than the desired evaporation temperature of the solvent at the applied pressure.[9]

• Optimize Flask Fill Level and Rotation Speed: Do not fill the evaporating flask more than halfway.[7][9] For viscous oils, a slower rotation speed can be more effective in creating a thin film for evaporation without causing excessive agitation.[9]

• Use a Bump Trap: A bump trap is a piece of glassware placed between the evaporating flask and the vapor duct of the rotary evaporator to catch any material that bumps, preventing it from contaminating the condenser and the rest of the system.[7][8]

• Anti-Foaming Agents: In some cases, a small amount of an anti-foaming agent can be added, but this should be used with caution as it will remain in your product.[7]

Parameter	Recommendation for Viscous Oils	Rationale
Flask Fill Volume	< 50% of total flask volume	Provides a larger surface area for evaporation and reduces the risk of bumping.[7][9]
Rotation Speed	Lower speeds (e.g., 50-100 rpm)	Prevents the viscous oil from being flung to the top of the flask and ensures even heating.[9]
Vacuum Application	Gradual decrease in pressure	Allows for controlled boiling and prevents sudden superheating.[6]
Bath Temperature	Follow the "Delta-20" rule	Provides efficient evaporation without excessive heating that can lead to bumping and decomposition.[9]

Q3: I've tried high vacuum drying overnight, but my ¹H NMR still shows residual solvent. What are my options for removing these stubborn traces of solvent?

Answer: When high vacuum drying alone is insufficient, more advanced techniques are necessary. For thermally sensitive, viscous oils like 4-(2-Aminoethyl)picolinonitrile, Short Path Distillation is an excellent option.

Short Path Distillation Protocol:

Short path distillation is a technique performed under high vacuum where the distillate travels a very short distance, often only a few centimeters, before being condensed.[10][11][12] This is ideal for purifying compounds that are unstable at high temperatures.

Experimental Workflow for Short Path Distillation:

Caption: Workflow for purifying 4-(2-Aminoethyl)picolinonitrile oil using short path distillation.

Key Considerations for Short Path Distillation:

• Vacuum: A very good vacuum is crucial for lowering the boiling point of your compound and any residual high-boiling solvents.

• Temperature: Heat the distillation flask slowly and carefully. The goal is to find the temperature at which your product distills, leaving behind less volatile impurities. For removing residual solvents, you may only need a gentle warming to facilitate their evaporation before your product begins to distill.

• Condenser: Ensure the condenser is sufficiently cold to trap the vapors of your product.

Q4: Is Lyophilization (Freeze-Drying) a suitable method for removing organic solvents from my oily product?

Answer: Lyophilization is primarily used for removing water from samples.[13] However, it can be adapted for organic solvents, especially if they have a relatively high freezing point and vapor pressure.[14][15] For many common organic solvents with low freezing points, standard lyophilizers may not be effective as the condenser may not be cold enough to trap the solvent vapors.[14]

Considerations for Lyophilization with Organic Solvents:

• Solvent Properties: Solvents like tert-butanol are more amenable to lyophilization due to their higher freezing points.[15] For solvents like methanol or acetonitrile, a very low-temperature condenser is required.

• Co-solvent Systems: Often, a co-solvent system with water is used. However, this may not be suitable for your water-sensitive nitrile compound.

• Product Form: Lyophilization works best for solids. For an oil, you would need to dissolve it in a suitable solvent that can be frozen and then lyophilized. This may re-introduce a solvent that is difficult to remove.

Recommendation: For 4-(2-Aminoethyl)picolinonitrile oil, lyophilization is generally not the recommended first-line approach for removing common organic solvents due to the challenges mentioned above. High vacuum drying or short path distillation are typically more effective.

Q5: How can I accurately quantify the amount of residual solvent in my final product?

Answer: Accurate quantification of residual solvents is critical for research and development, especially in a pharmaceutical context. The two most common and reliable methods are ¹H NMR spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) .

1. Quantitative ¹H NMR (qNMR):

This is a relatively quick and straightforward method for determining the molar ratio of your compound to the residual solvent.[16][17]

Protocol for qNMR:

• Sample Preparation: Accurately weigh a sample of your oily product and dissolve it in a known volume of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) that does not have overlapping signals with your compound or the expected residual solvents.

• Acquisition: Acquire a ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure full relaxation of all protons for accurate integration. A D1 of at least 5 times the longest T1 is recommended.

• Integration:

  • Integrate a well-resolved signal of your compound for which the number of protons is known. Normalize this integral to the number of protons it represents.

  • Integrate a characteristic signal of the residual solvent.

• Calculation: Use the following formula to calculate the molar percentage of the residual solvent:

  mol% of Solvent = (Integral of Solvent Signal / Number of Protons in Solvent Signal) / (Integral of Compound Signal / Number of Protons in Compound Signal) * 100

2. Gas Chromatography-Mass Spectrometry (GC-MS) with Headspace Analysis:

GC-MS is a highly sensitive and specific method for identifying and quantifying volatile residual solvents.[18][19] Headspace analysis is particularly useful as it involves heating the sample in a sealed vial and injecting the vapor phase, which avoids contamination of the GC system with your non-volatile product.

Decision Tree for Choosing an Analytical Method:

Caption: Decision guide for selecting an analytical method for residual solvent analysis.

References

• PurePath. (2024, November 6). Base Oil Solvent Extraction Plants: Working Principle and Common Issues.
• UD Technologies. (2025, July 12). Bumping in Rotary Evaporator During Vacuum Evaporation.
• Laboratory Supply Network. (2017, June 26). How to Minimize Bumping and Foaming.
• Reddit r/Chempros. (2024, October 22). Removing residual solvent from Oils Tips. Retrieved from an online discussion forum for chemistry professionals.
• VACUUBRAND. (2025, July 3). 10 tips for optimal rotary evaporation. Retrieved from a vacuum equipment manufacturer's website.
• BioChromato. (2025, September 24). Low- vs. High-Boiling Solvents: Best Evaporation Methods.
• Laboratory Manager. (2017, April 20). How to Deal with Solvent Bumping and Foaming During Lab Evaporation.
• Semantic Scholar. (n.d.). Practical aspects of lyophilization using non-aqueous co-solvent systems.
• RSC Publishing. (2023, August 30). A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals.
• Wikipedia. (n.d.). Azeotropic distillation.
• GWSI. (2024, July 1). Dive Into Azeotropic Distillation: Essential Techniques. Retrieved from a chemical equipment supplier's blog.
• YouTube. (2025, March 10). Azeotropic Distillation.
• Thermo Fisher Scientific. (n.d.). Analysis of Residual Solvents using GC/FID with Headspace and a Cyanopropylphenyl Polysiloxane Phase.
• Buchi.com. (n.d.). How to effectively use organic solvents in lyophilization.
• Wikipedia. (n.d.). Short-path distillation.
• ACS Omega. (2018, December 3). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence.
• GWSI. (2024, July 1). Understanding Short Path Distillation Techniques. Retrieved from a chemical equipment supplier's blog.
• PMC. (n.d.). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. Retrieved from a biomedical and life sciences journal archive.
• Across International. (n.d.). Applications of Short Path Distillation in Different Industries.
• WUBOLAB. (2024, September 16). What is Short Path Distillation? A Comprehensive Guide.
• Innoteg. (n.d.). The Analysis of Residual Solvents By Headspace Sampling and GC According to USP <467>.
• ResolveMass Laboratories Inc. (2025, August 15). Residual Solvent Testing Methods.
• CQM. (n.d.). Lyophilization.
• extraktLAB. (2025, July 15). Short Path Distillation: Everything You Should Know. Retrieved from an extraction equipment manufacturer's blog.
• Agriculture Institute. (2023, December 3). Solvent Extraction of Oil: A Modern Approach.
• ACS Omega. (2021, August 19). The Design and Optimization of Extractive Distillation for Separating the Acetone/n-Heptane Binary Azeotrope Mixture.
• Encyclopedia.pub. (2021, August 11). Azeotropes for Waste Recovery.
• American Laboratory. (2011, June 13). Drying of Problematic Purification Samples by Lyophilization in a Centrifugal Evaporator.
• PubMed. (2002, March 15). Practical aspects of lyophilization using non-aqueous co-solvent systems.
• LCGC International. (2022, April 15). A Generic Headspace GC Method for Residual Solvents in Pharmaceutical: Benefits, Rationale, and Adaptations for New Chemical Entities.
• OCL - Oilseeds and fats, Crops and Lipids. (n.d.). Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 3: Impacts.
• Benchchem. (n.d.). Technical Support Center: Purification of Substituted Picolinate Esters.
• PMC. (2026, January 21). Rapid Evaluation of Amine-Functionalized Solvents for Biomass Deconstruction Using High-Throughput Screening and One-Pot Enzymatic Saccharification. Retrieved from a biomedical and life sciences journal archive.
• Google Patents. (n.d.). US3966981A - Process for removing residual solvents.
• AOCS. (2019, July 23). Quantification by 1H-NMR. Retrieved from the American Oil Chemists' Society website.
• Hywell Machinery. (2023, July 26). How to Efficiently Dry High Viscosity Herbal Medicine Extracts Liquid?.
• Process Technology Online. (2024, October 29). Efficient vacuum drying of amino acids.
• Google Patents. (n.d.). A kind of synthesis of picoline of 2 amino 4 and its purification process.
• NMR Wiki Q&A Forum. (2013, October 30). Relative quantification (residual solvents).
• J. Org. Chem. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.
• YouTube. (2023, July 15). Highly viscous materials vacuum drying, Low-temperature drying of high-viscosity herbal extract.
• Google Patents. (n.d.). US3917624A - Process for producing 2-amino-nicotinonitrile intermediates.
• Equilibar Vacuum Regulators. (2021, February 10). Vacuum Drying for API.
• Patent 0000816. (n.d.). Substituted amino-pyridine derivatives, processes for their preparation and pharmaceutical compositions containing them.
• SciSpace. (2019, February 12). Low-field NMR for quality control on oils.
• Googleapis.com. (2015, October 15). WO 2015/155664 Al.
• Ann. Magn. Reson. (n.d.). 1H NMR Characterization of Seed Oils from Rangpur Lime ( Citrus limonia) and “Sicilian” Lemon (Citrus limon).
• PubChem. (n.d.). Synthesis of 2,4-pyrimidinediamines - Patent US-8299242-B2.

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Optimizing storage conditions for hygroscopic picolinonitrile salts

Welcome to the Solid-State Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with handling and storing hygroscopic picolinonitrile (2-cyanopyridine) salts.

Picolinonitrile salts are notoriously prone to rapid moisture uptake, which can compromise both their physical handling properties and chemical integrity[1]. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating experimental protocols to ensure the stability of your active pharmaceutical ingredients (APIs).

Handling and Storage Decision Matrix

Fig 1: Decision matrix for the handling and storage of hygroscopic picolinonitrile salts.

Troubleshooting Guides & FAQs

Q1: Why does my picolinonitrile salt gain weight rapidly during weighing, and how do I prevent it? The Mechanism: Pharmaceutical salts feature highly polar crystal surfaces due to their ionic lattices[2]. In picolinonitrile salts, the cyano group and the pyridine nitrogen act as powerful hydrogen-bond acceptors. When exposed to ambient air, these functional groups rapidly physisorb atmospheric water. If the relative humidity (RH) exceeds the salt's deliquescence point, the crystalline solid will begin to dissolve into its own absorbed moisture layer[3]. The Solution: Do not weigh these salts on an open bench. All handling, dispensing, and formulation steps must be conducted inside a controlled-environment glovebox purged with dry nitrogen (RH < 5%).

Q2: I am observing degradation of the API during long-term storage, specifically the appearance of picolinamide and free base. How is this happening in a solid powder? The Mechanism: Moisture does not merely wet the powder; it acts as an active reaction medium. Absorbed water creates an aqueous microenvironment on the particle surface that facilitates proton mobility. This microenvironmental acidity triggers the disproportionation of the salt back into its free base and free acid constituents[4]. Furthermore, the nitrile group of picolinonitrile is highly susceptible to nucleophilic attack by water in these localized acidic or basic microenvironments, leading to irreversible hydrolysis into picolinamide or picolinic acid[1]. The Solution: Switch to hermetic primary packaging. Utilize heat-sealed aluminum-aluminum (Alu-Alu) pouches with a high-capacity silica gel desiccant to ensure the headspace remains entirely devoid of water vapor[3].

Fig 2: Moisture-mediated disproportionation and hydrolysis pathway of picolinonitrile salts.

Q3: My bulk API is caking and clumping into hard blocks. What causes this, and can it be reversed? The Mechanism: Caking is driven by capillary condensation. Water vapor condenses within the inter-particulate voids of the powder bed, creating liquid bridges[5]. Minor temperature fluctuations in the storage facility cause the salt to partially dissolve into these bridges and subsequently recrystallize (Ostwald ripening). This fuses the individual particles into a solid, impenetrable cake. The Solution: Caking is generally irreversible without milling, which can induce further amorphous phase transitions. Prevent this by determining the exact capillary condensation threshold using Dynamic Vapor Sorption (DVS) and storing the material strictly below that RH limit[2].

Quantitative Data: Moisture Sorption Profiling

To accurately design packaging controls, you must understand the specific hydration kinetics of your salt. Below is a representative data summary for a highly hygroscopic picolinonitrile hydrochloride salt.

Table 1: Representative DVS Moisture Sorption Profile at 25°C

Relative Humidity (% RH)	Mass Change (Δm %)	Sorption Mechanism	Physical State Observation
0 - 20%	< 0.2%	Surface Adsorption	Free-flowing crystalline powder
20 - 50%	0.5 - 1.5%	Physisorption	Minor cohesiveness, no caking
50 - 75%	2.0 - 5.0%	Capillary Condensation	Significant caking, liquid bridges formed
> 75%	> 15.0%	Deliquescence	Complete dissolution into aqueous phase

Experimental Protocols

Protocol 1: Dynamic Vapor Sorption (DVS) Analysis

This protocol validates the exact humidity thresholds at which your salt transitions from stable to unstable[2].

• Sample Preparation: Accurately weigh 10.0 to 15.0 mg of the picolinonitrile salt into a tared quartz sample pan.

• Baseline Equilibration: Place the pan in the DVS analyzer. Equilibrate the sample at 0% RH (25 °C) for 1 hour under a dry nitrogen flow rate of 200 mL/min to establish a completely anhydrous baseline mass[4].

• Sorption Cycle: Progressively increase the RH from 0% to 90% in increments of 10%. The system must maintain each RH step until the rate of mass change (

  ) is less than 0.002% per minute for at least 10 minutes.

• Desorption Cycle: Decrease the RH back to 0% in 10% decrements.

• Data Analysis: Plot the sorption/desorption isotherm. A significant gap (hysteresis) between the two curves indicates either hydrate formation or severe capillary condensation.

Protocol 2: Controlled-Environment Handling and Packaging

To prevent moisture uptake during manufacturing and storage, utilize this self-validating packaging workflow[3].

• Atmospheric Purge: Transfer all bulk API containers into an inert-gas glovebox. Purge the chamber with high-purity dry nitrogen until the internal sensor reads < 5% RH.

• Dispensing: Use grounded, anti-static spatulas to weigh the API. Extremely dry environments increase triboelectric charging, which can cause the fine powder to scatter.

• Primary Packaging: Seal the dispensed API in a low-density polyethylene (LDPE) bag. Squeeze out excess headspace gas before sealing.

• Secondary Packaging: Place the LDPE bag into a heavy-duty Aluminum-Aluminum (Alu-Alu) moisture-barrier pouch. Add a pre-calculated amount of activated silica gel desiccant.

• Hermetic Sealing: Heat-seal the Alu-Alu pouch immediately. Verify the seal integrity using a vacuum leak test.

References[2] Title: Pharmaceutical Salts Optimization of Solubility or Even More?

Source: americanpharmaceuticalreview.com URL: 5] Title: Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview Source: pharmainfo.in URL: 4] Title: PHYSICAL STABILITY OF PHARMACEUTICAL SALTS AND COCRYSTALS IN DRUG PRODUCT ENVIRONMENT Source: umn.edu URL: 3] Title: Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals Source: mdpi.com URL: 1] Title: Studies of the Reissert-Kaufmann-type Reaction of 4-Nitropyridine N-Oxide and Its Homologues Source: oup.com URL:

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• 3. mdpi.com [mdpi.com]
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• 5. pharmainfo.in [pharmainfo.in]

Reference Data & Comparative Studies

Analytical Superiority in Structural Elucidation: ¹H NMR Spectrum Analysis of 4-(2-Aminoethyl)picolinonitrile

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology

Executive Summary

In modern pharmaceutical development, functionalized aza-heterocycles serve as foundational scaffolds for synthesizing advanced therapeutics. Specifically, 4-(2-aminoethyl)picolinonitrile is a critical intermediate in the design of selective kinase inhibitors. Accurate structural elucidation of this precursor is non-negotiable, as isomeric impurities can derail downstream synthesis and alter the pharmacological profile of the final Active Pharmaceutical Ingredient (API).

This guide provides an objective comparison between ¹H Nuclear Magnetic Resonance (NMR) spectroscopy and orthogonal analytical techniques (LC-MS, ¹³C NMR). Drawing on field-proven insights, it establishes a robust, self-validating experimental protocol for the spectral analysis of 4-(2-aminoethyl)picolinonitrile.

The Role of 4-(2-Aminoethyl)picolinonitrile in Drug Development

4-(2-Aminoethyl)picolinonitrile (C₈H₉N₃) features a pyridine core substituted with a nitrile group at C2 and an aminoethyl aliphatic chain at C4. This specific regiochemistry is highly valued in medicinal chemistry. Structurally analogous 4-alkylpicolinonitrile derivatives have been instrumental in the scaffold-hopping design of Tyrosine Kinase 2 (TYK2) inhibitors, such as GLPG3667, which are utilized for treating autoimmune diseases 1. Ensuring the precise 4-position substitution is critical; isomeric impurities (e.g., 5-substituted analogs) can drastically alter target selectivity and binding affinity.

Comparative Analytical Methodologies: ¹H NMR vs. Orthogonal Techniques

When verifying the structure and purity of 4-(2-aminoethyl)picolinonitrile, researchers must select the appropriate analytical platform. While a multi-technique approach is standard, each method possesses distinct diagnostic strengths and limitations 2.

• ¹H NMR Spectroscopy (The Regiochemical Gold Standard): ¹H NMR is unparalleled in its ability to determine the exact substitution pattern of the pyridine ring. The scalar spin-spin coupling (J-coupling) between the aromatic protons provides absolute proof of the 4-substitution. Furthermore, ¹H NMR is inherently quantitative; the integration of the aliphatic -CH₂- signals against the aromatic protons confirms the integrity of the aminoethyl side chain.

• Liquid Chromatography-Mass Spectrometry (LC-MS): While LC-MS outperforms NMR in sheer sensitivity and trace impurity detection, it falls short in de novo structural elucidation 3. High-Resolution Mass Spectrometry (HRMS) will easily confirm the exact mass ([M+H]⁺ ≈ 148.087 m/z) and molecular formula, but it cannot definitively differentiate 4-(2-aminoethyl)picolinonitrile from its regioisomers (e.g., 3- or 5-(2-aminoethyl)picolinonitrile) without relying on complex MS/MS fragmentation patterns.

• ¹³C NMR Spectroscopy: ¹³C NMR provides complementary backbone data, specifically confirming the presence of the quaternary nitrile carbon (~117 ppm) and the pyridine carbons. However, due to the low natural abundance of the ¹³C isotope (1.1%), it requires significantly higher sample concentrations and longer acquisition times compared to ¹H NMR, making it less efficient for rapid screening.

Experimental Protocol: Self-Validating ¹H NMR Workflow

As a Senior Application Scientist, I emphasize that an analytical protocol must not just be a list of steps, but a self-validating system. The following methodology incorporates a D₂O exchange step to definitively assign the primary amine protons, establishing clear causality between the chemical environment and the resulting spectral data 4.

Step 1: Sample Preparation & Solvent Selection

• Action: Dissolve 10–15 mg of 4-(2-aminoethyl)picolinonitrile in 0.6 mL of deuterated chloroform (CDCl₃). Add 0.03% v/v Tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Causality: CDCl₃ is chosen over protic solvents to prevent spontaneous proton exchange, which would prematurely mask the -NH₂ signal. The concentration (10-15 mg) ensures a high signal-to-noise ratio (SNR) for a standard 16-scan acquisition.

Step 2: Instrument Tuning & Acquisition

• Action: Utilize a 400 MHz or 500 MHz NMR spectrometer. Tune and match the probe to the ¹H frequency. Set a relaxation delay (D1) of 2.0 seconds and acquire 16 transients.

• Causality: A D1 delay of 2.0 seconds ensures complete longitudinal relaxation (T₁) of all protons between pulses. This is a critical parameter; failing to allow adequate relaxation will result in truncated signals and inaccurate quantitative integration.

Step 3: Data Processing

• Action: Apply a 0.3 Hz exponential line-broadening window function prior to Fourier Transformation (FT). Perform manual zero-order and first-order phase correction.

• Causality: The 0.3 Hz line-broadening artificially dampens the noise in the free induction decay (FID) tail, enhancing the SNR without sacrificing the resolution needed to observe the fine ~1.5 Hz meta-coupling on the pyridine ring.

Step 4: Self-Validation via D₂O Exchange

• Action: To definitively assign the -NH₂ signal, add 2 drops of deuterium oxide (D₂O) to the NMR tube, shake vigorously, and re-acquire the spectrum.

• Causality: The broad singlet corresponding to the amine protons will disappear due to rapid proton-deuterium exchange (R-NH₂ → R-ND₂). This causal relationship validates the assignment of the exchangeable protons versus the aliphatic backbone.

Quantitative Data Presentation: ¹H NMR Spectral Assignments

The following table summarizes the expected ¹H NMR profile for 4-(2-aminoethyl)picolinonitrile in CDCl₃ at 400 MHz.

Chemical Shift (δ, ppm)	Multiplicity (J-coupling, Hz)	Integration	Assignment	Structural Causality / Logic
8.62	Doublet (d, J ≈ 5.0 Hz)	1H	Pyridine H-6	Highly deshielded by the adjacent electronegative ring nitrogen. Exhibits ortho-coupling to H-5.
7.65	Fine Doublet (d, J ≈ 1.5 Hz)	1H	Pyridine H-3	Deshielded by the adjacent nitrile group. Meta-coupling to H-5 confirms the 4-substitution pattern.
7.41	Doublet of doublets (dd, J ≈ 5.0, 1.5 Hz)	1H	Pyridine H-5	Exhibits both ortho-coupling (to H-6) and meta-coupling (to H-3).
3.05	Triplet (t, J ≈ 6.5 Hz)	2H	-CH₂ -NH₂	Deshielded by the adjacent primary amine. Couples with the benzylic CH₂.
2.85	Triplet (t, J ≈ 6.5 Hz)	2H	Ar-CH₂ -	Benzylic protons adjacent to the pyridine ring. Couples with the amine-adjacent CH₂.
1.60 - 1.80	Broad Singlet (br s)	2H	-NH₂	Primary amine protons. Broad due to quadrupolar relaxation of Nitrogen-14. Disappears upon D₂O addition.

Visual Workflow: Analytical Pipeline for Structural Elucidation

Caption: Orthogonal analytical workflow integrating ¹H NMR and LC-HRMS for unambiguous structural elucidation.

References

• Menet, C. J., et al. "Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases.
• "Assessing the inter-instrument variation in clinical metabolic phenotyping workflows." Murdoch University Research Repository.
• "Untargeted Plasma Metabolomics of Endocrine Hypertension." Radboud University Repository.
• "Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions." MDPI.

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• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Characteristic IR Absorption of the Nitrile Group in Picolinonitriles

For researchers and professionals in drug development and materials science, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique for elucidating functional groups, and among these, the nitrile (C≡N) group offers a distinct and informative spectral signature. This guide provides an in-depth comparison of the characteristic IR absorption bands for the nitrile group across the three structural isomers of picolinonitrile: 2-picolinonitrile, 3-picolinonitrile, and 4-picolinonitrile. We will explore the electronic effects governing the nitrile stretching frequency, the influence of the solvent environment, and provide a robust experimental protocol for acquiring high-quality Fourier Transform Infrared (FTIR) spectra.

The Nitrile Stretching Vibration: A Sensitive Probe of Molecular Environment

The carbon-nitrogen triple bond (C≡N) in nitriles gives rise to a sharp and typically intense absorption band in a relatively uncongested region of the infrared spectrum, generally appearing between 2200 and 2300 cm⁻¹[1]. The exact position of this band is exquisitely sensitive to the local electronic environment, making it a valuable diagnostic tool. Two primary factors dictate the frequency of the nitrile stretching vibration:

• Electronic Effects: The position of the nitrile group on the pyridine ring in picolinonitriles significantly influences its stretching frequency. The electronegativity of the nitrogen atom in the pyridine ring and its position relative to the nitrile group alter the electron density of the C≡N bond. This, in turn, affects the bond strength and, consequently, the vibrational frequency.

• Environmental Factors: The polarity of the solvent can induce shifts in the nitrile stretching frequency, a phenomenon known as solvatochromism. These shifts arise from the differential stabilization of the ground and excited vibrational states by the solvent molecules[2].

Comparative Analysis of Picolinonitrile Isomers

The position of the nitrile group on the pyridine ring in 2-, 3-, and 4-picolinonitrile results in distinct electronic environments for the C≡N bond, leading to observable differences in their IR absorption frequencies.

Compound	Structure	Approximate C≡N Stretching Frequency (cm⁻¹)	Observations and Rationale
2-Picolinonitrile		~2230	The proximity of the electronegative ring nitrogen to the nitrile group results in an inductive electron-withdrawing effect, strengthening the C≡N bond and leading to a higher stretching frequency compared to 3- and 4-picolinonitrile.
3-Picolinonitrile		~2235	In the meta position, the inductive effect of the ring nitrogen is still present, but the resonance effects are less pronounced compared to the ortho and para positions. This results in a stretching frequency that is often slightly higher than that of 4-picolinonitrile.
4-Picolinonitrile		~2240	In the para position, the ring nitrogen exerts a strong electron-withdrawing effect through resonance, which tends to decrease the electron density in the C≡N bond, weakening it and lowering the stretching frequency. However, the interplay of inductive and resonance effects can be complex.

Note: The approximate frequencies listed are based on gas-phase or non-polar solvent spectra and may vary depending on the sample preparation and measurement conditions.

The following diagram illustrates the key electronic effects influencing the nitrile bond in each isomer:

Caption: Electronic effects on the nitrile stretching frequency in picolinonitrile isomers.

The Influence of Solvent Polarity (Solvatochromism)

The nitrile stretching frequency is sensitive to the polarity of the surrounding solvent. Generally, an increase in solvent polarity leads to a shift in the C≡N absorption band. This is due to the stabilization of the polar nitrile group by the solvent's electric field.

Experimental Protocol: Acquiring High-Fidelity FTIR Spectra

The following protocol outlines the steps for obtaining a high-quality FTIR spectrum of a picolinonitrile sample. This procedure is designed to be self-validating by incorporating background correction and ensuring proper sample preparation.

Caption: A generalized workflow for acquiring FTIR spectra of picolinonitriles.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is properly purged with dry, CO₂-free air or nitrogen to minimize atmospheric interference.

  • Allow the instrument to warm up according to the manufacturer's specifications to ensure thermal stability of the source and detector.

• Background Spectrum Acquisition:

  • With the sample compartment empty, acquire a background spectrum. This spectrum will contain signals from the instrument optics, atmospheric water vapor, and carbon dioxide.

  • This background is crucial as it will be subtracted from the sample spectrum to yield the spectrum of the sample alone.

• Sample Preparation:

  • For Liquid Samples (e.g., picolinonitriles in a solvent):

    • Place a drop of the neat liquid or solution between two polished potassium bromide (KBr) or sodium chloride (NaCl) plates.

    • Gently press the plates together to form a thin film. The path length should be such that the strongest absorption bands are not saturated.

  • For Solid Samples (if applicable):

    • Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing the mixture into a transparent disk using a hydraulic press.

    • Alternatively, use an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.

• Sample Spectrum Acquisition:

  • Place the prepared sample in the sample holder within the spectrometer's sample compartment.

  • Acquire the sample spectrum using the same instrumental parameters (e.g., resolution, number of scans) as the background scan.

• Data Processing and Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Perform baseline correction if necessary to obtain a flat baseline.

  • Identify the characteristic C≡N stretching absorption band in the 2200-2250 cm⁻¹ region.

  • Compare the position and intensity of this band to reference spectra or data for the different picolinonitrile isomers.

Conclusion

The infrared spectrum, and specifically the nitrile stretching vibration, serves as a powerful and sensitive tool for the characterization of picolinonitriles. The position of the nitrile group on the pyridine ring gives rise to distinct and predictable shifts in the C≡N absorption frequency, allowing for the differentiation of the 2-, 3-, and 4-isomers. Furthermore, the solvatochromic nature of this band provides insights into the molecule's interaction with its local environment. By following a rigorous experimental protocol, researchers can obtain high-fidelity FTIR spectra, enabling precise structural elucidation and a deeper understanding of the molecular properties of these important chemical entities.

References

• Bernstein, M. P., Sandford, S. A., & Allamandola, L. J. (1997). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Astrophysical Journal, 476(2), 932. [Link]

• Choi, J. H., & Cho, M. (2011). Vibrational solvatochromism and electrochromism of infrared probe molecules containing C≡O, C≡N, C=O, or C-F vibrational chromophore. The Journal of chemical physics, 134(15), 154513. [Link]

• Kurniawan, M., & Cho, M. (2019). Vibrational solvatochromism of nitrile infrared probes: beyond the vibrational Stark dipole approach. Physical Chemistry Chemical Physics, 21(30), 16593-16603. [Link]

• NIST Chemistry WebBook. (n.d.). 2-Pyridinecarbonitrile. [Link]

• NIST Chemistry WebBook. (n.d.). 3-Pyridinecarbonitrile. [Link]

• NIST Chemistry WebBook. (n.d.). 4-Pyridinecarbonitrile. [Link]

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• 2. Vibrational solvatochromism and electrochromism of infrared probe molecules containing C≡O, C≡N, C=O, or C-F vibrational chromophore - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of 4-(2-Aminoethyl)picolinonitrile

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns for 4-(2-Aminoethyl)picolinonitrile (C₈H₉N₃, Molecular Weight: 147.18 g/mol ). Designed for researchers in drug discovery and chemical analysis, this document synthesizes foundational principles of mass spectrometry with comparative data from structural analogs to offer a robust framework for identifying this compound and similar structures.

Introduction: The Analytical Imperative

4-(2-Aminoethyl)picolinonitrile is a bifunctional molecule featuring a pyridine core substituted with a nitrile group and an aminoethyl side chain. This unique combination of a stable aromatic ring, a reactive nitrile, and a basic primary amine makes its structural elucidation a compelling analytical challenge. Understanding its behavior under mass spectrometric analysis is crucial for its unambiguous identification in complex matrices, whether in metabolic studies, synthetic chemistry, or pharmaceutical development.

This guide will compare two primary analytical scenarios: the extensive fragmentation induced by Electron Ionization (EI), typically coupled with Gas Chromatography (GC-MS), and the more controlled fragmentation of a protonated precursor via Collision-Induced Dissociation (CID) in Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS), commonly used with Liquid Chromatography (LC-MS).

Experimental & Analytical Considerations

The choice of ionization technique is paramount as it dictates the nature of the primary ion and its subsequent fragmentation.

• Electron Ionization (EI): This "hard" ionization technique bombards the molecule with high-energy electrons (typically 70 eV), causing the ejection of an electron to form an energetically unstable molecular radical cation (M•⁺).[1] This excess energy induces extensive and reproducible fragmentation, providing a detailed structural "fingerprint." The fragmentation of the M•⁺ ion proceeds via homolytic cleavage, driven by the stability of the resulting radical and cation fragments.[2]

• Electrospray Ionization (ESI): As a "soft" ionization method, ESI is ideal for polar, thermally labile molecules. It generates even-electron ions, typically a protonated molecule [M+H]⁺ in positive ion mode.[3] These ions are relatively stable and require an additional activation step (e.g., CID) to induce fragmentation.[4] This process involves accelerating the precursor ion and colliding it with an inert gas, leading to predictable neutral losses and product ions.

Predicted Fragmentation under Electron Ionization (EI-MS)

Under EI conditions, the fragmentation of the 4-(2-Aminoethyl)picolinonitrile molecular ion (m/z 147) is expected to be dominated by pathways that form highly stable fragment ions. The primary amine and the "benzylic" position of the ethyl group are the most reactive sites.

Key EI Fragmentation Pathways

• Alpha (α)-Cleavage: This is the most characteristic fragmentation pathway for aliphatic amines.[5] The cleavage occurs at the Cα-Cβ bond relative to the nitrogen atom, leading to the formation of a resonance-stabilized iminium cation.[6][7] This pathway is highly favored due to the stability of the resulting ion and is expected to produce the base peak in the spectrum.

  • Fragment: [CH₂=NH₂]⁺

  • m/z: 30

• Benzylic-like Cleavage: The bond between the pyridine ring and the ethyl side chain is analogous to a benzylic bond. Cleavage at this position (specifically, the Cβ-C(ring) bond) is highly favorable as it results in a resonance-stabilized pyridyl-methyl cation. This involves the loss of an aminomethyl radical (•CH₂NH₂).

  • Fragment: [C₇H₅N₂]⁺ (picolinonitrile-methyl cation)

  • m/z: 117

Comparative Data: 4-(2-Aminoethyl)pyridine

• The spectrum of 4-(2-Aminoethyl)pyridine shows a prominent base peak at m/z 30 , confirming the dominance of the α-cleavage pathway.

• It also displays a significant peak at m/z 92 , which corresponds to the loss of the •CH₂NH₂ radical from its molecular ion (122 - 30 = 92). This strongly supports the predicted formation of the analogous fragment at m/z 117 for 4-(2-Aminoethyl)picolinonitrile.

Summary of Predicted EI-MS Fragments

m/z	Proposed Fragment Structure	Fragmentation Mechanism	Predicted Intensity
147	[C₈H₉N₃]•⁺	Molecular Ion	Moderate
117	[C₇H₅N₂]⁺	Benzylic-like Cleavage (Loss of •CH₂NH₂)	High
90	[C₆H₄N]⁺	Loss of HCN from m/z 117	Moderate to Low
30	[CH₂NH₂]⁺	α-Cleavage	Very High (Base Peak)

EI Fragmentation Workflow

Caption: Predicted EI-MS fragmentation of 4-(2-Aminoethyl)picolinonitrile.

Predicted Fragmentation under ESI-MS/MS

In ESI, the molecule will readily protonate, primarily on the most basic site—the primary amine—to form the precursor ion [M+H]⁺ at m/z 148 . Subsequent fragmentation via CID will involve the loss of small, stable neutral molecules.

Key ESI-MS/MS Fragmentation Pathway

The most common fragmentation pathway for protonated primary amines is the neutral loss of ammonia (NH₃).[10] This occurs through a rearrangement where the charge site facilitates the elimination.

• Precursor Ion: [C₈H₉N₃ + H]⁺ at m/z 148

• Neutral Loss: Loss of ammonia (NH₃, 17 Da)

• Product Ion: [C₈H₇N₂]⁺ at m/z 131

This loss is a highly characteristic fragmentation for protonated species of this type and is expected to be the major product ion in an MS/MS experiment. Further fragmentation of the m/z 131 ion could occur, potentially through the loss of HCN (27 Da) from the nitrile/pyridine system, yielding a fragment at m/z 104.

Summary of Predicted ESI-MS/MS Fragments

Ion Type	m/z	Proposed Fragment Structure	Fragmentation Mechanism
Precursor	148	[C₈H₉N₃ + H]⁺	Protonated Molecule
Product	131	[C₈H₇N₂]⁺	Neutral Loss of NH₃
Product	104	[C₇H₆N]⁺	Loss of HCN from m/z 131

ESI-MS/MS Fragmentation Workflow

Caption: Predicted ESI-MS/MS fragmentation of protonated 4-(2-Aminoethyl)picolinonitrile.

Conclusion and Best Practices

The mass spectrometric fragmentation of 4-(2-Aminoethyl)picolinonitrile is predictably governed by its primary amine and aromatic functionalities.

• For GC-EI-MS analysis , the key diagnostic ions are the molecular ion at m/z 147 , the benzylic cleavage fragment at m/z 117 , and, most importantly, the α-cleavage base peak at m/z 30 . The presence and ratio of these ions provide a high degree of confidence in structural assignment.

• For LC-ESI-MS/MS analysis , the characteristic transition to monitor in a Multiple Reaction Monitoring (MRM) experiment would be the fragmentation of the precursor ion at m/z 148 to the primary product ion at m/z 131 (corresponding to the neutral loss of ammonia).

This comparative guide, grounded in established fragmentation mechanisms and validated by data from structural analogs, provides a reliable roadmap for researchers to identify and characterize 4-(2-Aminoethyl)picolinonitrile and related compounds with confidence.

References

• National Institute of Standards and Technology. (n.d.). 4-(2-Aminoethyl)pyridine. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link][8]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link][11]

• Chemistry Steps. (2025, September 27). Alpha (α) Cleavage. Retrieved from [Link][12]

• National Institute of Standards and Technology. (n.d.). 4-(2-Aminoethyl)pyridine. In NIST Chemistry WebBook. Retrieved from [Link][9]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Amine Fragmentation. Retrieved from [Link][6]

• For Dummies. (2021, July 26). How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link][7]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link][5]

• Demarque, D. P., Crotti, A. E. M., Vessecchi, R., Lopes, J. L. C., & Lopes, N. P. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. DOI: 10.1039/C5NP00073D. Retrieved from [Link][4]

• Kertesz, V., & Van Berkel, G. J. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 24(3), 625. Retrieved from [Link][3]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Fragmentation Mechanisms. Retrieved from [Link][2]

• Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Retrieved from [Link][1]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Retrieved from [Link][10]

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A Guide to High-Performance Liquid Chromatography (HPLC) of Aminoethyl Pyridine Isomers: A Comparative Analysis of Retention Behavior

This guide provides an in-depth technical comparison of the High-Performance Liquid Chromatography (HPLC) retention times for 2-aminoethylpyridine, 3-aminoethylpyridine, and 4-aminoethylpyridine. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of methods to explain the underlying chromatographic principles and the rationale behind experimental design choices. We will explore various separation strategies, present a validated experimental protocol, and analyze the resulting retention data to empower you to develop robust and reproducible analytical methods for these critical structural isomers.

The Chromatographic Challenge: Physicochemical Properties of Aminoethyl Pyridine Isomers

The separation of aminoethyl pyridine isomers is a significant analytical task in pharmaceutical and chemical synthesis, where these compounds serve as key building blocks.[1] The challenge lies in their structural similarity. All three isomers share the same molecular weight and elemental composition, differing only in the substitution pattern on the pyridine ring. This subtle structural difference, however, imparts distinct physicochemical properties that can be exploited for chromatographic separation.

These compounds are hydrophilic bases, meaning they are polar and readily accept a proton (ionize) in acidic conditions.[1][2] Their retention behavior in HPLC is therefore highly sensitive to the chemistry of the stationary phase and the composition, particularly the pH, of the mobile phase.[3][4] An effective separation strategy must precisely control these factors to manipulate the interactions between the analytes and the column.

Strategic Approaches to Isomer Separation

Several HPLC modes can be successfully employed to resolve aminoethyl pyridine isomers. The choice of technique depends on the analytical goal, available instrumentation, and desired compatibility with detection methods like mass spectrometry (MS).

Reversed-Phase Chromatography (RPC)

Reversed-phase chromatography, typically utilizing a non-polar stationary phase like C18, is the most common starting point for HPLC method development. However, the hydrophilic nature of aminoethyl pyridines can lead to poor retention on these columns when using standard neutral mobile phases.[5] Their retention is governed by a complex interplay of hydrophobic interactions and, often undesirably, secondary interactions with residual silanols on the silica surface.[6]

The Critical Role of Mobile Phase pH

For ionizable compounds like aminoethyl pyridines, mobile phase pH is the most powerful tool for controlling retention and selectivity.[7] The pKa of the pyridine nitrogen is approximately 5.2-6.0.[1]

• At Low pH (pH < 4): The pyridine nitrogen is fully protonated, making the molecule positively charged. This increased polarity typically reduces retention time on a standard C18 column. However, the presence of an acidic modifier with a suitable counter-ion (e.g., trifluoroacetate from TFA) can lead to the formation of an ion-pair, which can increase retention.[3]

• At Mid-Range pH (pH ≈ pKa): Operating near the pKa is generally avoided. At this pH, the analyte exists as a mixture of its ionized and non-ionized forms, which can lead to distorted or split peaks.[4][6]

• At High pH (pH > 8): The pyridine nitrogen is in its neutral, free-base form. This makes the molecule less polar and significantly increases its retention on a reversed-phase column.[7] However, it is critical to use a pH-stable HPLC column, as traditional silica-based columns can degrade rapidly above pH 8.[4][6]

Controlling the pH to be at least two units away from the analyte's pKa ensures a single, stable ionic form, leading to sharp, reproducible peaks.[6]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative to RPC for separating highly polar compounds.[5][8] This technique utilizes a polar stationary phase (e.g., bare silica, amino, or amide) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[9] In HILIC, a water-enriched layer forms on the surface of the stationary phase. Polar analytes, like the aminoethyl pyridine isomers, partition into this layer and are retained. The elution order in HILIC is often the opposite of that in RPC, with more polar compounds being retained longer.[10] This orthogonality makes HILIC a powerful tool for confirmation analysis or for separating isomers that are difficult to resolve by RPC.

Mixed-Mode and Specialized Chromatography

Modern HPLC columns often employ mixed-mode chemistries that combine reversed-phase character with ion-exchange or hydrogen-bonding capabilities.[1][2] For instance, columns that incorporate cation-exchange functionalities can provide strong retention for the protonated (positively charged) forms of the aminoethyl pyridine isomers at low pH.[1] Another innovative approach uses stationary phases designed to promote separation based on hydrogen bonding, which can offer unique selectivity for these isomers.[2]

A Validated Experimental Protocol for Isomer Separation

This protocol describes a robust method for the separation of 2-, 3-, and 4-aminoethylpyridine using a mixed-mode column, which is compatible with both UV and MS detection.[1] The combination of hydrogen-bonding and cation-exchange mechanisms provides excellent resolution.

Experimental Workflow Diagram

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A Comparative Guide to the 13C NMR Chemical Shifts of 4-(2-aminoethyl)pyridine-2-carbonitrile

This guide provides an in-depth analysis and comparison of the 13C Nuclear Magnetic Resonance (NMR) chemical shifts for 4-(2-aminoethyl)pyridine-2-carbonitrile. In the absence of a publicly available experimental spectrum for this specific molecule, this document leverages experimental data from structurally analogous compounds—4-ethylpyridine and 2-cyanopyridine—and employs predictive methodologies to offer a robust interpretation of the expected chemical shifts. This approach allows for a detailed understanding of the electronic effects of the aminoethyl and cyano substituents on the pyridine ring.

Fundamentals of 13C NMR Spectroscopy in Pyridine Systems

13C NMR spectroscopy is a powerful analytical technique used to determine the carbon framework of a molecule. The chemical shift (δ), reported in parts per million (ppm), of each carbon atom is highly sensitive to its local electronic environment. In aromatic systems like pyridine, the chemical shifts of the ring carbons are influenced by the electron-donating or electron-withdrawing nature of the substituents.

Electron-donating groups (EDGs), such as alkyl groups, increase the electron density on the pyridine ring, causing the carbon signals to shift to a higher field (lower ppm values). Conversely, electron-withdrawing groups (EWGs), like the cyano group, decrease the electron density, resulting in a downfield shift (higher ppm values) of the carbon signals. The position of the substituent on the ring also plays a crucial role in determining the magnitude of these shifts for the ipso (the carbon directly attached to the substituent), ortho, meta, and para carbons.

Molecular Structure and Atom Numbering

To facilitate the discussion of the 13C NMR data, the carbon atoms of 4-(2-aminoethyl)pyridine-2-carbonitrile and its analogs are numbered as shown in the diagram below.

Figure 1. Molecular structure and atom numbering for 4-(2-aminoethyl)pyridine-2-carbonitrile.

Comparative Analysis of 13C NMR Chemical Shifts

The following table presents the experimental 13C NMR chemical shifts for 4-ethylpyridine and 2-cyanopyridine, which serve as our primary reference compounds. A predicted spectrum for the target molecule, 4-(2-aminoethyl)pyridine-2-carbonitrile, is also included for a comprehensive comparison. The predicted values are generated using established NMR prediction algorithms.[1][2][3]

Carbon Atom	4-Ethylpyridine (Experimental, ppm) [4][5]	2-Cyanopyridine (Experimental, ppm) [6][7]	4-(2-aminoethyl)pyridine-2-carbonitrile (Predicted, ppm)
C2	149.3	133.0	~135
C3	123.5	128.0	~125
C4	157.5	128.9	~155
C5	123.5	137.2	~122
C6	149.3	150.5	~152
C7 (CH2)	28.5	-	~36
C8 (CH2)	15.3	-	~42
CN	-	117.8	~118

Analysis of Substituent Effects

4-Ethylpyridine: The ethyl group at the C4 position is an electron-donating group. This results in an upfield shift (lower ppm) for the ortho carbons (C3 and C5) and a downfield shift for the ipso carbon (C4) compared to unsubstituted pyridine (C2/C6: 149.8 ppm, C3/C5: 123.5 ppm, C4: 135.7 ppm).[8]

2-Cyanopyridine: The cyano group at the C2 position is a strong electron-withdrawing group. This causes a significant downfield shift for the para carbon (C5) and the ortho carbon (C6). The ipso carbon (C2) is shifted upfield due to the anisotropic effect of the triple bond.

4-(2-aminoethyl)pyridine-2-carbonitrile (Predicted):

• Pyridine Ring Carbons: The chemical shifts of the pyridine ring in the target molecule are influenced by both the aminoethyl and the cyano groups. The aminoethyl group at C4 is electron-donating, while the cyano group at C2 is electron-withdrawing.

  • C2: The presence of the electron-withdrawing cyano group is expected to have a significant effect on the attached C2 carbon.

  • C3 and C5: These carbons are influenced by both substituents. C3 is ortho to the cyano group and meta to the aminoethyl group, while C5 is meta to the cyano group and ortho to the aminoethyl group. The electron-donating effect of the aminoethyl group is expected to shift C5 upfield relative to a pyridine ring with only a 2-cyano substituent.

  • C4: This carbon is directly attached to the electron-donating aminoethyl group, which is expected to cause a downfield shift.

  • C6: Being ortho to the nitrogen and para to the aminoethyl group, C6 is expected to be shifted downfield.

• Aliphatic Chain Carbons (C7 and C8): The chemical shifts of the ethylamine side chain are expected in the typical aliphatic region.

  • C7 (CH2): This carbon, being directly attached to the aromatic ring, will be deshielded and appear at a lower field compared to C8.

  • C8 (CH2): This carbon is adjacent to the electron-withdrawing amino group, which will cause a downfield shift.

• Nitrile Carbon (CN): The chemical shift of the nitrile carbon is expected to be in the characteristic range of 115-125 ppm.

Experimental Protocols

The following provides a general methodology for acquiring a 13C NMR spectrum, which would be applicable for the experimental validation of the predicted data for 4-(2-aminoethyl)pyridine-2-carbonitrile.

Sample Preparation

• Weigh approximately 20-50 mg of the sample, 4-(2-aminoethyl)pyridine-2-carbonitrile.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.0 ppm).

• Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

NMR Data Acquisition

• Insert the NMR tube into the spectrometer.

• Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• Acquire a proton-decoupled 13C NMR spectrum. Typical acquisition parameters include:

  • Spectrometer Frequency: 75 or 100 MHz

  • Pulse Angle: 30-45°

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 to 4096 (or more, depending on sample concentration)

• Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

• Reference the spectrum to the TMS signal at 0.0 ppm.

Figure 2. A generalized workflow for the acquisition of a 13C NMR spectrum.

Conclusion

This guide provides a detailed comparative analysis of the expected 13C NMR chemical shifts of 4-(2-aminoethyl)pyridine-2-carbonitrile. By examining the experimental data of the structurally related compounds, 4-ethylpyridine and 2-cyanopyridine, and utilizing predictive tools, we have established a well-reasoned estimation of the chemical shifts for the target molecule. The electron-donating aminoethyl group and the electron-withdrawing cyano group exert opposing and position-dependent effects on the pyridine ring, leading to a unique 13C NMR fingerprint. The provided experimental protocol offers a clear path for the empirical validation of these predictions.

References

• Thomas, St., et al. "13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration." Journal of Chemical Information and Modeling, vol. 37, no. 4, 1997, pp. 725-731. [Link]

• Afrassiabian, S., et al. "13C NMR spectra of substituted pyridine N‐oxides. Substituent and hydrogen bonding effects." Magnetic Resonance in Chemistry, vol. 26, no. 4, 1988, pp. 314-318. [Link]

• Pinto, Diana C., et al. "13C NMR chemical shifts (δ, ppm) of monosubstituted pyridines." ResearchGate, 2014. [Link]

• PubChem. "4-Ethylpyridine." National Center for Biotechnology Information. [Link]

• Miyajima, G., et al. "Substituent effects in 13C NMR spectra of substituted pyridines." Organic Magnetic Resonance, vol. 6, no. 8, 1974, pp. 413-418.

• PubChem. "Pyridine-2-carbonitrile." National Center for Biotechnology Information. [Link]

• LookChem. "2-Cyanopyridine 100-70-9 wiki." LookChem. [Link]

• ACD/Labs. "NMR Prediction." ACD/Labs. [Link]

• ChemAxon. "NMR Predictor." ChemAxon Docs. [Link]

• CASPRE. "13C NMR Predictor." CASPRE. [Link]

• NIST. "Pyridine, 4-ethyl-." NIST WebBook. [Link]

• Mestrelab. "Download NMR Predict." Mestrelab Research. [Link]

• Oregon State University. "13C NMR Chemical Shift." Oregon State University. [Link]

• Compound Interest. "A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES." Compound Interest. [Link]

• ResearchGate. "13C NMR chemical shifts (δ, ppm) of pyridine in various solvents." ResearchGate. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-(2-Aminoethyl)picolinonitrile

For laboratory professionals engaged in research and development, the responsible management of chemical waste is a cornerstone of a safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-(2-Aminoethyl)picolinonitrile, a compound for which specific disposal information may not be readily available. By following the principles of prudent laboratory practice and drawing on data from structurally similar compounds, a conservative and safe disposal strategy can be effectively implemented.

I. Immediate Safety and Hazard Assessment

Assumed Hazard Profile:

Hazard Class	Potential Effects	GHS Pictogram(s)	Precautionary Statements
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.	☠️	P260, P264, P270, P271, P280
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1][3]	corrosive	P280, P303+P361+P353, P305+P351+P338
Serious Eye Damage/Irritation	Causes serious eye damage.[1][3]	corrosive	P280, P305+P351+P338
Hazardous to the Aquatic Environment	May be harmful to aquatic life with long-lasting effects.	môi trường	P273

This table represents a conservative hazard assessment and should be treated as a guideline. Always consult your institution's environmental health and safety (EHS) office for specific guidance.

II. Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, ensure that appropriate PPE is worn. This is the first line of defense against accidental exposure.

• Eye and Face Protection : Wear safety glasses with side shields or chemical splash goggles. A face shield is recommended if there is a risk of splashing.[4]

• Skin Protection : A flame-retardant lab coat is essential. Use nitrile gloves to prevent skin contact.[5][6] Contaminated gloves should be disposed of immediately as hazardous waste.[5]

• Respiratory Protection : All handling of 4-(2-Aminoethyl)picolinonitrile, including waste preparation, should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[6]

• Footwear : Wear closed-toe shoes to protect your feet from potential spills.[6]

III. Step-by-Step Disposal Protocol

The guiding principle for the disposal of 4-(2-Aminoethyl)picolinonitrile is to treat it as hazardous chemical waste. Never dispose of this compound down the drain, as amines can be harmful to aquatic ecosystems.[6][7]

1. Waste Segregation:

• Isolate waste containing 4-(2-Aminoethyl)picolinonitrile from other waste streams.[7][8]

• Do not mix with incompatible materials such as acids, acid anhydrides, acid chlorides, or strong oxidizing agents.[2][9]

2. Container Selection:

• Solid Waste : Use a clearly labeled, sealable container made of a compatible material (e.g., high-density polyethylene - HDPE).

• Liquid Waste (Solutions) : Use a leak-proof, screw-cap container that is chemically compatible with the solvent used.[8] Glass bottles may be appropriate for organic solvents, but ensure the cap liner is also compatible.[10]

• Contaminated Lab Supplies : Items such as gloves, weighing paper, and pipette tips that are contaminated with 4-(2-Aminoethyl)picolinonitrile should be double-bagged in clear plastic bags and treated as hazardous solid waste.[8]

3. Labeling:

• As soon as the first waste is added, affix a "Hazardous Waste" label to the container.[8]

• The label must include:

  • The words "Hazardous Waste".[8]

  • The full chemical name: "4-(2-Aminoethyl)picolinonitrile". Avoid using abbreviations or chemical formulas.[8]

  • A clear indication of the associated hazards (e.g., "Toxic," "Corrosive").[8]

  • The date the container was first used and the date it became full.[8]

4. Storage:

• Store waste containers in a designated, well-ventilated area, away from heat sources and direct sunlight.[7]

• Ensure containers are tightly sealed to prevent the release of vapors.[7][9]

• Store in a secondary containment tray to mitigate the impact of potential leaks.[10]

5. Final Disposal:

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[7][11][12]

• Provide the disposal vendor with all available safety information, including the assumed hazard profile, to ensure safe handling and transport.[11]

Experimental Workflow: Disposal of 4-(2-Aminoethyl)picolinonitrile

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